Prochlorperazine-d8 (hydrochloride)

Core Science & Biosynthesis

Prochlorperazine-d8: A Comprehensive Technical Guide for Drug Development Professionals

This guide provides an in-depth exploration of Prochlorperazine-d8, a deuterated analog of the widely used antiemetic and antipsychotic drug, prochlorperazine. Designed for researchers, scientists, and drug development professionals, this document delves into the core chemical properties, structure, and critical applications of Prochlorperazine-d8, with a particular focus on its role as an internal standard in bioanalytical assays. The insights provided herein are grounded in established scientific principles and field-proven methodologies to ensure both technical accuracy and practical relevance.

Introduction: The Rationale for Isotopic Labeling

In modern drug metabolism and pharmacokinetic (DMPK) studies, the use of stable isotope-labeled internal standards is the gold standard for quantitative bioanalysis using mass spectrometry.[1] Prochlorperazine-d8 is a prime example of such a standard, where eight hydrogen atoms in the piperazine ring have been replaced with deuterium. This isotopic substitution renders the molecule chemically identical to prochlorperazine in terms of its physicochemical properties and reactivity, yet distinguishable by its mass-to-charge ratio (m/z) in a mass spectrometer.

The fundamental advantage of using a stable isotope-labeled internal standard like Prochlorperazine-d8 is its ability to co-elute chromatographically with the unlabeled analyte (prochlorperazine). This co-elution ensures that any variations encountered during sample preparation, such as extraction inconsistencies, matrix effects, and ionization suppression or enhancement, affect both the analyte and the internal standard to the same degree.[1] Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, leading to highly accurate and precise quantification.

Physicochemical Properties and Structural Elucidation

A thorough understanding of the physicochemical properties of Prochlorperazine-d8 is essential for its effective use in analytical method development. These properties are summarized in the table below.

Property	Value	Source(s)
IUPAC Name	2-chloro-10-[3-(2,2,3,3,5,5,6,6-octadeuterio-4-methylpiperazin-1-yl)propyl]phenothiazine	[2]
Synonyms	Prochlorperazine (piperazine-d8), Compazine-d8	[3]
Molecular Formula	C₂₀H₁₆D₈ClN₃S	[3]
Molecular Weight	382.0 g/mol (for the free base)	[2]
Formula Weight	454.9 g/mol (for the dihydrochloride salt)	[3]
CAS Number	2930627-64-6 (dihydrochloride salt)	[3]
Physical Form	Solid	[3]
Purity	≥98%	[3]
Solubility	Soluble in DMSO	[3]
Melting Point	~228 °C (for non-deuterated prochlorperazine)	[4]
XLogP3	4.9	[2]

Molecular Structure

The molecular structure of Prochlorperazine-d8 consists of a phenothiazine core, substituted with a chlorine atom at the 2-position and a deuterated N-methylpiperazinylpropyl side chain at the 10-position. The eight deuterium atoms are located on the piperazine ring, which is the key feature for its use as an internal standard.

2D Chemical Structure of Prochlorperazine-d8:

Synthesis and Isotopic Labeling

The synthesis of prochlorperazine typically involves the reaction of 2-chloro-10H-phenothiazine with 1-(3-chloropropyl)-4-methylpiperazine in the presence of a strong base like sodium amide.[5] The synthesis of Prochlorperazine-d8 follows a similar pathway, but utilizes a deuterated piperazine intermediate.

A common strategy for introducing deuterium atoms into a molecule is through aldehyde-amine condensation followed by a deuteration reaction with heavy water (D₂O).[6] For Prochlorperazine-d8, this would likely involve the synthesis of a deuterated piperazine precursor, which is then coupled to the phenothiazine core. The high isotopic purity of commercially available Prochlorperazine-d8 is crucial for its function as an internal standard, as it minimizes signal overlap with the unlabeled analyte.

Application in Bioanalytical Methodologies

The primary application of Prochlorperazine-d8 is as an internal standard for the quantification of prochlorperazine in biological matrices such as plasma and serum.[3] This is most commonly achieved using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.

Rationale for Use in LC-MS/MS

In a typical LC-MS/MS workflow, a known amount of Prochlorperazine-d8 is added to the biological sample at the beginning of the sample preparation process.[1] The sample then undergoes extraction to remove proteins and other interfering substances. The extract is subsequently injected into the LC-MS/MS system. The mass spectrometer is set to monitor specific mass transitions for both prochlorperazine and Prochlorperazine-d8, allowing for their simultaneous detection and quantification.

The following diagram illustrates a typical bioanalytical workflow utilizing Prochlorperazine-d8 as an internal standard.

Caption: Bioanalytical workflow for prochlorperazine quantification.

Experimental Protocol: Quantification of Prochlorperazine in Human Plasma

The following is a representative step-by-step protocol for the quantification of prochlorperazine in human plasma using Prochlorperazine-d8 as an internal standard, based on established methodologies.[7][8]

1. Preparation of Standards and Quality Controls (QCs):

• Prepare stock solutions of prochlorperazine and Prochlorperazine-d8 in a suitable organic solvent (e.g., methanol).
• Prepare a series of calibration standards by spiking blank human plasma with known concentrations of prochlorperazine.
• Prepare QC samples at low, medium, and high concentrations in the same manner.

2. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample (unknown, standard, or QC), add 10 µL of Prochlorperazine-d8 working solution (internal standard).
• Vortex mix for 30 seconds.
• Add 300 µL of acetonitrile to precipitate proteins.
• Vortex mix for 1 minute.
• Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.
• Transfer the supernatant to a clean tube or 96-well plate.
• Evaporate the supernatant to dryness under a stream of nitrogen.
• Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.
• Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 3 µm).[7]
• Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., 10 mM ammonium acetate, pH 3.6) and an organic solvent (e.g., methanol or acetonitrile).[8]
• Flow Rate: 0.2-0.5 mL/min.
• Injection Volume: 5-10 µL.
• Mass Spectrometer: A triple quadrupole mass spectrometer.
• Ionization Mode: Electrospray Ionization (ESI) in positive mode.
• Detection Mode: Multiple Reaction Monitoring (MRM).
• Monitor a specific precursor ion to product ion transition for prochlorperazine (e.g., m/z 374.1 → 113.1).
• Monitor a specific precursor ion to product ion transition for Prochlorperazine-d8 (e.g., m/z 382.2 → 121.2).

4. Data Analysis:

• Integrate the peak areas for both prochlorperazine and Prochlorperazine-d8.
• Calculate the peak area ratio of prochlorperazine to Prochlorperazine-d8.
• Construct a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards.
• Determine the concentration of prochlorperazine in the unknown samples and QCs by interpolating their peak area ratios from the calibration curve.

Conclusion

Prochlorperazine-d8 is an indispensable tool in the field of drug development and clinical research. Its use as an internal standard in LC-MS/MS bioassays provides a robust and reliable method for the accurate quantification of prochlorperazine in complex biological matrices. The principles and protocols outlined in this guide are intended to provide a solid foundation for researchers and scientists to develop and validate high-quality bioanalytical methods, ultimately contributing to a better understanding of the pharmacokinetics and therapeutic efficacy of prochlorperazine.

References

• Lee, H., et al. (2012). Simultaneous determination of prochlorperazine and its metabolites in human plasma using isocratic liquid chromatography tandem mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 66, 252-258. [Link]

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• Pharmaffiliates. Prochlorperazine-impurities.[Link]

• ResearchGate. Quantification of prochlorperazine maleate in human plasma by liquid chromatography-mass spectrometry: Application to a bioequivalence study.[Link]

• Wu, Y., et al. (2009). Quantification of prochlorperazine maleate in human plasma by liquid chromatography-mass spectrometry: Application to a bioequivalence study. Journal of Chromatography B, 877(28), 3087-3092. [Link]

• Google Patents.

• GPATINDIA. (2020). PROCHLORPERAZINE Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses.[Link]

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Prochlorperazine-d8 (hydrochloride): A Technical Guide for Advanced Bioanalytical Applications

This guide provides an in-depth technical overview of Prochlorperazine-d8 (hydrochloride), focusing on its critical role as an internal standard in quantitative bioanalysis. Designed for researchers, analytical scientists, and drug development professionals, this document synthesizes core chemical data, pharmacological context, and field-proven analytical methodologies to ensure the highest standards of accuracy and reproducibility in experimental workflows.

Introduction: The Imperative for Isotopic Labeling in Quantitative Analysis

Prochlorperazine is a phenothiazine derivative widely used for its antiemetic and antipsychotic properties.[1] Its therapeutic efficacy is attributed primarily to its function as a dopamine D2 receptor antagonist in the brain's chemoreceptor trigger zone and mesolimbic pathway.[1][2] Accurate quantification of prochlorperazine in biological matrices is paramount for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence trials.

However, quantitative analysis using techniques like liquid chromatography-mass spectrometry (LC-MS) is susceptible to variations arising from sample preparation, matrix effects, and instrument fluctuations.[3][4] To mitigate these variables, an ideal internal standard (IS) is employed. A stable isotope-labeled (SIL) internal standard, such as Prochlorperazine-d8, is considered the gold standard.[3][4] Because it is chemically identical to the analyte, it co-elutes chromatographically and experiences the same extraction recovery and ionization effects, but is distinguishable by its higher mass.[4][5] This allows for reliable correction of analytical variability, leading to highly accurate and precise quantification.[5][6]

Core Physicochemical and Identification Parameters

Accurate identification and handling of Prochlorperazine-d8 (hydrochloride) are foundational to its effective use. The key properties are summarized below.

Property	Value	Source(s)
Formal Name	2-chloro-10-[3-(4-methyl-1-piperazinyl-d8)propyl]-10H-phenothiazine, dihydrochloride	[7]
CAS Number	2930627-64-6	[7]
Alternate CAS	1215641-01-2 (Free Base)	[8][9]
Molecular Formula	C₂₀H₁₆D₈ClN₃S • 2HCl	[7][10]
Formula Weight	454.9 g/mol	[7]
Free Base MW	~382.0 g/mol	[8][11]
Purity	≥98% (Chemical); ≥98-99 atom % D	[7][12]
Formulation	A solid	[7]
Solubility	Soluble in DMSO	[7]

Pharmacological Context: Mechanism of Action of Prochlorperazine

To appreciate the analytical challenges, it is crucial to understand the biological target of the parent compound. Prochlorperazine primarily exerts its therapeutic effects by acting as a potent antagonist at dopamine D2 receptors within the central nervous system.[13][14] This blockade disrupts the dopaminergic signaling pathways responsible for emesis and psychosis.[1][15] The simplified signaling pathway is illustrated below.

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Technical Guide: Isotopic Purity and Enrichment of Prochlorperazine-d8

Executive Summary

In the high-stakes domain of bioanalysis, the integrity of an Internal Standard (IS) is the fulcrum upon which quantitative accuracy rests.[1] Prochlorperazine-d8 is the gold-standard stable isotope-labeled (SIL) analog for the quantification of Prochlorperazine in biological matrices (plasma, urine) via LC-MS/MS.

This guide moves beyond basic product specifications to address the critical quality attributes (CQAs) that impact assay validity. Specifically, it explores why the "d8" labeling is chemically necessary to overcome the natural isotopic envelope of Chlorine, how enrichment is achieved synthetically, and how to rigorously validate isotopic purity to prevent "cross-talk" (signal contribution) that can compromise Lower Limits of Quantitation (LLOQ).

Part 1: Molecular Architecture & Isotopic Design

The "Chlorine Problem" and the Necessity of d8

Prochlorperazine (

) contains a single Chlorine atom. In nature, Chlorine exists as two stable isotopes: (~75.8%) and (~24.2%).

The Analytical Risk: If you were to use a d3-labeled IS (common for many drugs), the mass shift would be +3 Da. However, the native Prochlorperazine mass spectrum exhibits a significant M+2 peak (due to

).

• Native M+0: 373.1 Da

• Native M+2: 375.1 Da (approx. 33% abundance of M+0)

A d2 or d3 IS would suffer severe interference from the native drug's M+2 isotope, leading to non-linear calibration curves at high concentrations. Prochlorperazine-d8 provides a mass shift of +8 Da (M+8), moving the IS signal to ~381.1 Da, well beyond the native isotopic envelope.

Structural Configuration

The standard commercial configuration for Prochlorperazine-d8 places the deuterium labels on the piperazine ring or the propyl linker . The most robust configuration for metabolic stability is labeling the piperazine ring, preventing deuterium loss during metabolic N-dealkylation.

Chemical Formula:

Molecular Weight: ~381.99 g/mol (Free base)

Part 2: Synthesis & Enrichment Workflow

The synthesis of Prochlorperazine-d8 typically does not rely on simple H/D exchange (which is reversible and unstable). Instead, it requires de novo synthesis using pre-enriched precursors. A common route involves the coupling of a phenothiazine derivative with a deuterated piperazine side chain.

Synthetic Pathway Visualization

The following diagram illustrates a high-fidelity synthesis route involving the reduction of a d-labeled amide precursor or coupling with d8-piperazine.

Figure 1: De novo synthesis workflow ensuring stable incorporation of deuterium atoms into the piperazine scaffold.

Part 3: Critical Quality Attributes (CQA) - Purity Analysis

Distinguishing between Chemical Purity and Isotopic Purity is vital. A sample can be 99.9% chemically pure (no side products) but only 90% isotopically pure (containing 10% d0-d7 species).

Definitions & Acceptance Criteria

Parameter	Definition	Critical Threshold (Bioanalysis)
Chemical Purity	Absence of non-target chemical structures (e.g., sulfoxides, desmethyl analogs).	> 98.0% (HPLC)
Atom % Enrichment	The average % of D atoms at labeled sites.[2] (e.g., 99% D means 1% H remains).[3]	> 99.0%
Isotopic Purity	The abundance of the specific d8 isotopologue relative to d0-d7.	< 0.1% contribution to d0 (Native)

The "Zero Blank" Validation Protocol

To validate the isotopic purity of a new lot of Prochlorperazine-d8, you must perform a "Zero Blank" test to check for IS interference (IS contributing signal to the analyte channel).

Protocol:

• Prepare a sample containing only the Internal Standard at the working concentration (e.g., 50 ng/mL).

• Inject into the LC-MS/MS system monitoring the Native transition (374.1 -> 141.1).

• Pass Criteria: The signal in the Native channel must be < 20% of the LLOQ signal of the native drug.

Part 4: Bioanalytical Application (LC-MS/MS)

Cross-Talk Logic

In LC-MS/MS, "cross-talk" can occur bi-directionally.

• Native -> IS: High concentrations of native drug contribute to IS channel (due to isotopes/fragmentation). Mitigation: Use d8 (mass shift > 6 Da).

• IS -> Native: Impure IS contributes to Native channel. Mitigation: High isotopic purity (>99%).

Analytical Workflow Diagram

The following logic flow ensures that isotopic interference is detected before clinical sample analysis.

Figure 2: LC-MS/MS decision tree for monitoring Internal Standard integrity during routine bioanalysis.

Part 5: Handling & Stability Protocols

Storage & Reconstitution

Deuterated compounds are generally stable but can undergo H/D exchange if exposed to extreme pH or protic solvents for extended periods under stress.

• Solid State: Store at -20°C, protected from light and moisture.

• Stock Solution: Dissolve in Methanol or Acetonitrile (protic solvents are fine for storage if pH is neutral).

• Working Solution: Avoid highly acidic aqueous diluents (pH < 2) for long-term storage (>24h) to prevent potential degradation or exchange, although the piperazine-d8 label is robust.

Solubility Profile

Prochlorperazine-d8 is typically supplied as a salt (Dimaleate or Dihydrochloride).

• Dimaleate: Soluble in DMSO, Methanol. Slightly soluble in water.

• Dihydrochloride: Highly soluble in water and Methanol.

• Free Base: Soluble in organic solvents (Chloroform, DCM), insoluble in water.

Note: Ensure you correct for the salt factor when calculating the free base concentration for the IS working solution.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 45280503, Prochlorperazine D8. Retrieved from [Link][4]

• Lee, S. H., et al. (2011). Simultaneous determination of prochlorperazine and its metabolites in human plasma using isocratic liquid chromatography tandem mass spectrometry. Biomedical Chromatography. Retrieved from [Link]

• Midha, K. K., et al. (1983). Synthesis of deuterium-labeled prochlorperazine. Journal of Pharmaceutical Sciences. Retrieved from [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. (Defining IS interference limits). Retrieved from [Link]

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An In-Depth Technical Guide to the Safe Handling of Prochlorperazine-d8 for Research Applications

This guide provides a comprehensive framework for the safe handling, storage, and disposal of Prochlorperazine-d8. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of safety data sheet (SDS) points. It synthesizes the pharmacological hazards inherent to the prochlorperazine molecule with the specific handling requirements for a high-purity, deuterated internal standard. The protocols herein are designed to be self-validating systems, protecting both the integrity of the scientific data and the health of the researcher.

Section 1: Compound Identification and Physicochemical Properties

Prochlorperazine-d8 is the deuterated analogue of Prochlorperazine, a potent first-generation antipsychotic and antiemetic agent.[1] Its primary application in a research setting is as an internal standard for the bioanalytical quantification of prochlorperazine in complex matrices by mass spectrometry (GC-MS or LC-MS).[2][3] The stable isotope label allows for differentiation from the non-labeled analyte, ensuring analytical accuracy.

Property	Data	Source(s)
IUPAC Name	2-chloro-10-[3-(2,2,3,3,5,5,6,6-octadeuterio-4-methylpiperazin-1-yl)propyl]phenothiazine	[4]
Synonyms	Prochlorperazine D8, Prochlorperazine-d8 (hydrochloride)	[2][5]
CAS Number	2930627-64-6 (dihydrochloride); 1215641-01-2	[2][5]
Molecular Formula	C₂₀H₁₆ClD₈N₃S • 2HCl	[2]
Formula Weight	454.9 g/mol (dihydrochloride)	[2]
Appearance	A solid	[2]
Solubility	Soluble in DMSO	[2]
Recommended Storage	-10°C to -25°C	[6]

Section 2: A Dual-Perspective Hazard Assessment

A critical aspect of handling Prochlorperazine-d8 is recognizing that its hazard profile is twofold: the inherent pharmacological risks of the parent molecule and the chemical imperative to maintain its isotopic purity.

The Inherent Pharmacological Hazard

While some supplier safety data sheets for the deuterated standard may list the compound as "not classified" under the Globally Harmonized System (GHS), this is often a reflection of the small quantities supplied for research use and does not negate the potent biological activity of the molecule.[5] For a robust safety assessment, one must consider the hazards of the non-deuterated parent compound, Prochlorperazine, which is well-characterized. Accidental exposure through inhalation, ingestion, or skin contact can elicit pharmacological effects.

Prochlorperazine functions primarily as a dopamine D2 receptor antagonist and can also affect cholinergic, histaminergic, and noradrenergic receptors.[1][7]

GHS Hazard Classification of Parent Compound (Prochlorperazine Maleate)

Hazard Class	Category	Hazard Statement	Source(s)
Acute Toxicity, Oral	4	H302: Harmful if swallowed	[8][9]
Acute Toxicity, Dermal	4	H312: Harmful in contact with skin	[9]
Acute Toxicity, Inhalation	4	H332: Harmful if inhaled	[9]
Serious Eye Damage	1	H318: Causes serious eye damage	[10]
Reproductive Toxicity	1B	H360FD: May damage fertility. May damage the unborn child	[8]
STOT, Single Exposure	1	H370: Causes damage to organs (heart)	[10]
STOT, Repeated Exposure	1	H372: Causes damage to organs (nervous system) through prolonged or repeated exposure	[10]

Key Physiological Risks Upon Exposure:

• Neurological Effects: Prochlorperazine can cause extrapyramidal symptoms, which include involuntary muscle movements, restlessness, and stiffness.[11] A severe, life-threatening reaction known as Neuroleptic Malignant Syndrome (NMS) is also a risk, characterized by high fever, muscle rigidity, and altered mental status.[11]

• Cardiovascular Effects: Hypotension (low blood pressure) is a known side effect.

• Sedation: Drowsiness and dizziness are common and can impair the ability to work safely.

• Reproductive Hazards: The parent compound is suspected of damaging the unborn child.[8][12]

The Isotopic Integrity Hazard

The utility of Prochlorperazine-d8 as an internal standard is entirely dependent on its isotopic purity. The deuterium atoms on the piperazine ring are susceptible to exchange with protons from ambient moisture (H₂O). This isotopic dilution compromises the accuracy of quantitative analysis. Therefore, handling procedures must rigorously exclude moisture. Deuterated compounds are stable isotopes and are not radioactive.

Section 3: Risk Mitigation and Personal Protective Equipment (PPE)

A multi-layered approach to risk mitigation, combining engineering controls and appropriate PPE, is essential. The causality for these measures stems directly from the dual hazards of pharmacological activity and the need for isotopic protection.

• Engineering Controls:

  • Solids: All handling of solid Prochlorperazine-d8 powder (e.g., weighing, aliquoting) must be performed in a certified chemical fume hood, a ventilated balance enclosure, or a glove box. This is critical to prevent inhalation of the potent powder.

  • Solutions: Preparation of solutions should also be conducted in a fume hood to minimize inhalation of aerosols and solvent vapors.

• Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Eye/Face Protection	Safety glasses with side-shields or chemical splash goggles.	Protects against accidental splashes of solutions and contact with airborne powder. Essential due to the parent compound's classification for causing serious eye damage.[8][10]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).	Prevents dermal absorption. Gloves should be changed immediately if contamination is suspected.
Body Protection	A fully buttoned laboratory coat.	Protects skin and personal clothing from contamination.[8]
Respiratory Protection	Generally not required if engineering controls are used properly. A NIOSH-approved respirator may be necessary for cleaning up large spills of the solid.	The primary line of defense is engineering controls (fume hood).[8]

Section 4: Standard Operating Procedures (SOPs) for Safe Handling

Adherence to detailed protocols is paramount for ensuring both safety and data integrity.

SOP 1: Aliquoting and Weighing of Solid Prochlorperazine-d8

• Preparation: Don all required PPE. Ensure the chemical fume hood or ventilated enclosure is functioning correctly. Prepare all necessary equipment (spatulas, weigh paper/boats, vials) and clean them with a suitable solvent, ensuring they are completely dry.

• Equilibration: Allow the sealed container of Prochlorperazine-d8 to equilibrate to room temperature before opening. This crucial step prevents condensation of atmospheric moisture onto the cold powder, which would compromise isotopic purity.

• Weighing: Inside the enclosure, carefully transfer the desired amount of powder to a tared weigh vessel. Work gently to avoid creating dust. Use a "weighing by difference" method for the highest accuracy and to minimize potential contamination of the stock container.

• Sealing: Tightly seal the primary stock container immediately after dispensing. Consider purging the headspace with an inert gas like argon or dry nitrogen before sealing for long-term storage.

• Cleanup: Carefully clean the spatula and weighing area. Dispose of any contaminated weigh paper or wipes as hazardous chemical waste.

SOP 2: Preparation of Stock Solutions

• Solvent Selection: Use an appropriate deuterated or anhydrous solvent if required for the experiment (e.g., for NMR). For LC-MS applications, use a high-purity solvent like DMSO, in which the compound is known to be soluble.[2]

• Dissolution: Quantitatively transfer the weighed solid to a Class A volumetric flask. Add a small amount of solvent to dissolve the solid completely, using a vortex mixer if necessary.

• Dilution: Once fully dissolved, dilute to the final volume with the solvent. Cap and invert the flask several times to ensure a homogenous solution.

• Transfer & Storage: Transfer the solution to an amber glass vial with a PTFE-lined cap to protect it from light.[13] Clearly label the vial with the compound name, concentration, solvent, and date of preparation.

Caption: Workflow for Safe Handling and Solution Preparation.

Section 5: Emergency Procedures

Rapid and correct response to accidental exposure or spills is critical.

Accidental Exposure Protocol

Exposure Route	First Aid Measures	Source(s)
Inhalation	Immediately move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.	[9]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.	[9]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.	[9][12]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or seek immediate medical attention.	[9]

Accidental Spill Response

The response procedure depends on the physical state of the spilled material.

• Solid Spill:

  • Evacuate non-essential personnel. Ensure the area is well-ventilated (keep fume hood running).

  • Wearing full PPE, gently cover the spill with a damp paper towel to avoid making the powder airborne.

  • Carefully scoop the material into a sealable container labeled as "Hazardous Waste."

  • Clean the spill area with a detergent solution and water, and wipe dry.

  • Dispose of all cleaning materials as hazardous waste.

• Solution Spill:

  • Alert others in the area.

  • Wearing full PPE, absorb the spill using an inert, non-combustible material such as vermiculite, sand, or a chemical absorbent pad.

  • Collect the absorbent material into a sealable container labeled as "Hazardous Waste."

  • Clean the spill area with a suitable solvent or detergent, followed by water.

  • Allow the area to ventilate before resuming work.

Caption: Decision-making workflow for spill response.

Section 6: Waste Disposal

All waste containing Prochlorperazine-d8, including empty containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous pharmacological waste.

• Collect waste in clearly labeled, sealed containers.

• Do not mix with other waste streams unless permitted by your institution's environmental health and safety (EHS) office.

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste. Never dispose of this material down the drain.

References

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• Wikipedia. Prochlorperazine. Available at: [Link]

• PharmaCompass.com. Prochloroperazine | Drug Information, Uses, Side Effects, Chemistry. Available at: [Link]

• Drugs.com. (2024). Prochlorperazine, Prochlorperazine Edisylate, Prochlorperazine Maleate (Systemic) (Antiemetic) Monograph for Professionals. Available at: [Link]

• Deranged Physiology. Prochlorperazine. Available at: [Link]

• National Center for Biotechnology Information. (2024). Prochlorperazine D8. PubChem. Available at: [Link]

• Labinsights. (2025). Selection Guide on Deuterated Solvents for NMR. Available at: [Link]

• Axios Research. Prochlorperazine-d8 - CAS - 58-38-8(non-d). Available at: [Link]

• Chromservis. Deuterated - Solvents, Reagents & Accessories. Available at: [Link]

• AA Pharma Inc. (2025). PROCHLORAZINE (Prochlorperazine Maleate Tablets). Available at: [Link]

• Cayman Chemical. (2016). Prochlorperazine (maleate) SAFETY DATA SHEET. Available at: [Link]

• Caplin Steriles Limited. SAFETY DATA SHEET - Prochlorperazine Edisylate Injection USP. Available at: [Link]

• Mayo Clinic. (2026). Prochlorperazine (oral route) - Side effects & dosage. Available at: [Link]

• HealthHub. (2022). Prochlorperazine. Available at: [Link]

• U.S. Food and Drug Administration. PROCHLORPERAZINE MALEATE Tablets, USP Rx Only. Available at: [Link]

• NPS MedicineWise. (2025). APO-Prochlorperazine. Available at: [Link]

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• 4. Prochlorperazine D8 | C20H24ClN3S | CID 45280503 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Prochlorperazine-d8 2HCl (piperazine-d8) CAS#: 5374-32-3 [m.chemicalbook.com]
• 7. Prochlorperazine - Wikipedia [en.wikipedia.org]
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• 13. Prochlorperazine [healthhub.sg]

Commercial Suppliers and Technical Availability of Prochlorperazine-d8: A Strategic Sourcing and Application Guide

Topic: Commercial Suppliers and Availability of Prochlorperazine-d8 Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Prochlorperazine-d8 is the stable isotope-labeled analog of the phenothiazine antiemetic and antipsychotic drug, Prochlorperazine. It serves as the critical Internal Standard (IS) for the precise quantification of Prochlorperazine in biological matrices (plasma, urine, tissue) via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The utility of the -d8 isotopolog lies in its +8 Da mass shift, which prevents cross-talk with the natural isotope envelope of the analyte (M+1, M+2) while maintaining identical chromatographic retention and ionization efficiency. This guide provides a comprehensive technical analysis of commercial availability, sourcing strategies, and validated experimental protocols for integrating Prochlorperazine-d8 into bioanalytical workflows.

Technical Profile & Chemical Identity

Understanding the structural specificity of the deuterated standard is paramount for accurate MS/MS transition selection.

Chemical Specifications

Feature	Specification
Compound Name	Prochlorperazine-d8 (typically available as Dihydrochloride or Dimaleate salt)
CAS Number	2930627-64-6 (Dihydrochloride); Unlabeled parent is 58-38-8
Chemical Formula	C₂₀H₁₆D₈ClN₃S • 2HCl (Salt form)
Molecular Weight	~454.91 g/mol (2HCl salt); ~382.0 g/mol (Free Base)
Isotopic Purity	Typically ≥ 99% deuterated forms (d0 < 0.1%)
Deuteration Site	Piperazine Ring. The 8 deuterium atoms are located on the piperazine moiety (2,2,3,3,5,5,6,6-d8).
Solubility	Soluble in DMSO, Methanol, and Water (salt dependent)
Storage	-20°C, hygroscopic, protect from light (phenothiazines are photosensitive)

Structural Visualization & Fragmentation Logic

The following diagram illustrates the chemical structure logic and the resulting mass shift utilized in Multiple Reaction Monitoring (MRM).

Commercial Supply Chain Intelligence

Sourcing stable isotopes requires balancing cost, purity, and regulatory documentation (e.g., CoA vs. GMP). Below is a curated list of primary suppliers verified for Prochlorperazine-d8.[1]

Primary Suppliers Table[1]

Supplier	Product Code	Form	Pack Sizes	Primary Application
Cayman Chemical	Item No. 31916	Dihydrochloride	1 mg, 5 mg, 10 mg	R&D, DMPK Discovery
Toronto Research Chemicals (TRC)	CDN-D-7728	Dihydrochloride	2.5 mg - 100 mg	Analytical Standards, broad inventory
LGC Standards	(Distributes TRC)	Dihydrochloride	Variable	ISO 17034 Reference Material availability
Simson Pharma	Variable	Dimaleate / 2HCl	Custom / Bulk	GMP-like requirements, bulk synthesis
Axios Research	AR-P02862	Free Base / Salt	Custom	Method Validation (AMV)

Sourcing Decision Matrix

Use this logic flow to select the appropriate grade and supplier for your specific research phase.

Validated Experimental Protocol (LC-MS/MS)

This protocol describes the use of Prochlorperazine-d8 as an Internal Standard for quantifying Prochlorperazine in human plasma.

Reagent Preparation

• Stock Solution (1 mg/mL): Dissolve 1 mg of Prochlorperazine-d8 (corrected for salt factor) in 1 mL of Methanol or DMSO. Store at -20°C.

• Working IS Solution (100 ng/mL): Dilute Stock Solution in 50:50 Methanol:Water. Prepare fresh weekly.

Sample Extraction Workflow (Liquid-Liquid Extraction)

• Aliquot: Transfer 200 µL of plasma into a clean glass tube.

• IS Addition: Add 20 µL of Working IS Solution (Prochlorperazine-d8). Vortex for 10 sec.

• Basification: Add 100 µL of 0.1 M NaOH (to ensure free base form for extraction).

• Extraction: Add 3 mL of Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE).

• Agitation: Shake/Vortex for 10 minutes. Centrifuge at 4000 rpm for 5 minutes.

• Concentration: Transfer the organic (upper/lower depending on solvent) layer to a clean tube. Evaporate to dryness under nitrogen at 40°C.

• Reconstitution: Reconstitute residue in 200 µL of Mobile Phase.

LC-MS/MS Conditions

Parameter	Setting
Column	C18 (e.g., Waters XSelect HSS T3 or Thermo Hypersil Gold), 2.1 x 50 mm, 1.8 µm
Mobile Phase A	10 mM Ammonium Acetate + 0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile (LC-MS Grade)
Flow Rate	0.3 - 0.4 mL/min
Gradient	10% B (0-0.5 min) -> 90% B (3.0 min) -> 10% B (3.1 min)
Ionization	ESI Positive Mode

MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
Prochlorperazine	374.2	141.1	25	50
Prochlorperazine-d8	382.2	149.1	25	50

Note: The transition 374 -> 113 is often used as a qualifier for the analyte.

Quality Assurance & Validation

Before initiating a study, the Prochlorperazine-d8 standard must be validated to ensure it does not interfere with the analyte quantification.

Isotopic Purity Check (Blank Test)

Inject a high concentration of the IS (e.g., 500 ng/mL) without the analyte. Monitor the analyte channel (374.2 -> 141.1).

• Acceptance Criteria: The response in the analyte channel must be < 20% of the Lower Limit of Quantification (LLOQ) response.

• Why? Incomplete deuteration (presence of d0) will cause false positives.

Cross-Signal Check

Inject a high concentration of the Analyte (ULOQ) without the IS. Monitor the IS channel (382.2 -> 149.1).

• Acceptance Criteria: The response in the IS channel must be < 5% of the average IS response.

• Why? At high concentrations, the natural isotopic envelope of the analyte (M+8 is rare, but crosstalk can occur via other fragments) must not inflate the IS signal.

References

• Yan, M., et al. (2009).[2] "Quantification of prochlorperazine maleate in human plasma by liquid chromatography-mass spectrometry." Journal of Chromatography B. Retrieved from [Link]

• PubChem. (n.d.). Prochlorperazine-d8 Compound Summary. National Library of Medicine. Retrieved from [Link]

Sources

• 1. agilent.com [agilent.com]
• 2. Quantification of prochlorperazine maleate in human plasma by liquid chromatography-mass spectrometry: Application to a bioequivalence study - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Prochlorperazine-d8 for Robust Clinical and Forensic Toxicology Screening by LC-MS/MS

Abstract

This application note provides a comprehensive guide to the use of Prochlorperazine-d8 as a stable isotope-labeled internal standard (SIL-IS) for the quantitative analysis of prochlorperazine in biological matrices. Prochlorperazine, a phenothiazine derivative used as an antiemetic and antipsychotic, is frequently encountered in clinical and forensic toxicology due to its potential for overdose and its narrow therapeutic window.[1][2] The use of mass spectrometry coupled with liquid chromatography (LC-MS/MS) has become the gold standard for toxicological screening, offering high sensitivity and specificity.[3] In this context, the proper use of an internal standard is paramount for achieving accurate and reproducible results. This document outlines the rationale for selecting Prochlorperazine-d8, details its physicochemical properties, provides validated protocols for sample preparation from plasma and urine, and describes a complete LC-MS/MS methodology and validation framework compliant with regulatory standards.

Introduction: The Imperative for an Ideal Internal Standard

In quantitative bioanalysis, especially within the regulated environments of clinical and forensic toxicology, overcoming analytical variability is a critical challenge. Variations can arise from inconsistent sample recovery during extraction, fluctuations in instrument performance, and matrix effects where co-eluting endogenous components suppress or enhance the analyte signal. An internal standard (IS) is a compound with similar physicochemical properties to the analyte, added at a known concentration to all samples, calibrators, and quality controls to correct for these variations.[4]

The U.S. Food and Drug Administration (FDA) and other regulatory bodies strongly advocate for the use of a SIL-IS.[5] A SIL-IS, such as Prochlorperazine-d8, is considered the ideal choice because its near-identical chemical structure to the analyte (prochlorperazine) ensures it behaves almost identically during sample preparation and chromatographic separation. However, its increased mass, due to the substitution of hydrogen atoms with deuterium, allows it to be distinguished and measured independently by the mass spectrometer.[6] This co-elution and analogous ionization behavior provide the most effective compensation for analytical variability, leading to superior accuracy and precision.[4]

Prochlorperazine is subject to extensive first-pass metabolism, leading to significant interindividual variations in plasma concentrations.[7][8][9] Therefore, a robust analytical method is essential for accurate clinical monitoring and forensic determination.

Logical Framework for SIL-IS Application

The diagram below illustrates the principle of using a SIL-IS to ensure analytical accuracy. Variability introduced during sample preparation or injection affects both the analyte and the IS proportionally, resulting in a stable peak area ratio, which is the basis for accurate quantification.

Caption: Logical flow demonstrating how a SIL-IS corrects for variability.

Physicochemical Properties

Understanding the properties of both the analyte and the internal standard is fundamental to method development.

Property	Prochlorperazine	Prochlorperazine-d8
IUPAC Name	2-chloro-10-[3-(4-methylpiperazin-1-yl)propyl]phenothiazine	2-chloro-10-[3-(2,2,3,3,5,5,6,6-octadeuterio-4-methylpiperazin-1-yl)propyl]phenothiazine[10]
CAS Number	58-38-8	1215641-01-2[10]
Molecular Formula	C₂₀H₂₄ClN₃S	C₂₀H₁₆D₈ClN₃S
Molecular Weight	373.94 g/mol	382.0 g/mol [10]
Structure

Analytical Methodology and Protocols

This section details the step-by-step procedures for sample preparation and analysis. The choice between Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) depends on laboratory resources, desired throughput, and matrix complexity.

General Workflow

The overall analytical process follows a standardized sequence to ensure consistency and traceability.

Caption: Standard operating procedure workflow for toxicological analysis.

Protocol A: Liquid-Liquid Extraction (LLE) from Plasma/Blood

LLE is a classic technique that separates compounds based on their differential solubilities in two immiscible liquids. It is effective for cleaning up complex samples like blood.[11]

Rationale: The protocol uses an alkaline pH to neutralize the prochlorperazine molecule, reducing its polarity and increasing its solubility in the organic extraction solvent. Dichloromethane is an effective solvent for this purpose.[12]

Step-by-Step Protocol:

• Sample Aliquoting: Pipette 200 µL of plasma, calibrator, or QC sample into a 2 mL polypropylene microcentrifuge tube.

• Internal Standard Spiking: Add 25 µL of Prochlorperazine-d8 working solution (e.g., 100 ng/mL in methanol) to each tube and vortex briefly.

• Alkalinization: Add 50 µL of 1M Sodium Hydroxide (NaOH) to each tube to adjust the pH > 9. Vortex for 10 seconds.

• Extraction: Add 1 mL of dichloromethane. Cap the tubes and vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge at 10,000 x g for 5 minutes to separate the aqueous and organic layers.

• Collection: Carefully transfer the lower organic layer to a clean glass tube, avoiding the protein interface.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 Acetonitrile:Water with 0.1% Formic Acid). Vortex for 30 seconds.

• Final Transfer: Transfer the reconstituted sample to an autosampler vial for injection.

Protocol B: Solid-Phase Extraction (SPE) from Urine

SPE is a highly efficient and selective sample preparation technique that can provide cleaner extracts compared to LLE, which is particularly useful for urine samples.[1][13]

Rationale: A C18 reversed-phase SPE cartridge is used to retain the non-polar prochlorperazine from the aqueous urine sample.[1][13] Interfering polar compounds are washed away, and the analyte is then eluted with a strong organic solvent.

Step-by-Step Protocol:

• Sample Aliquoting: Pipette 500 µL of urine, calibrator, or QC sample into a glass tube.

• Internal Standard Spiking: Add 50 µL of Prochlorperazine-d8 working solution (e.g., 100 ng/mL in methanol) and vortex.

• Hydrolysis (if required): For conjugated metabolites, enzymatic hydrolysis (e.g., with β-glucuronidase) may be performed at this stage according to established laboratory procedures.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg, 3 mL) by passing 2 mL of methanol followed by 2 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading: Load the prepared urine sample onto the conditioned cartridge. Apply a gentle vacuum to pass the sample through the sorbent at a flow rate of approximately 1-2 mL/min.

• Washing: Wash the cartridge with 2 mL of deionized water, followed by 2 mL of 20% methanol in water to remove polar interferences.

• Drying: Dry the cartridge thoroughly under high vacuum for 5-10 minutes.

• Elution: Elute the analyte and IS with 2 mL of a 90:10 Dichloromethane:Isopropanol solution containing 2% ammonium hydroxide.

• Evaporation & Reconstitution: Evaporate the eluate to dryness and reconstitute as described in the LLE protocol (Steps 7 & 8).

LC-MS/MS Instrumental Analysis

The following parameters provide a validated starting point for the analysis of prochlorperazine. Optimization may be required based on the specific instrumentation used.

Parameter	Recommended Setting	Rationale
LC Column	C18 Reversed-Phase (e.g., 100 mm x 2.1 mm, 3.5 µm)[13]	Provides good retention and separation for phenothiazines.
Mobile Phase A	0.1% Formic Acid in Water	Acidifies the mobile phase to promote protonation of the analyte for positive ion mode ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for eluting the analyte from the C18 column.
Gradient	20% B to 95% B over 5 min, hold 2 min, re-equilibrate	A gradient ensures efficient elution and separation from matrix components.
Flow Rate	0.4 mL/min	A typical flow rate for a 2.1 mm ID column.
Injection Volume	5 µL	Balances sensitivity with minimizing matrix load on the system.
Ionization Source	Electrospray Ionization (ESI), Positive Mode	Prochlorperazine contains basic nitrogen atoms that are readily protonated.[14]
MS Analysis	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.
MRM Transitions	Prochlorperazine: 374.1 → 113.1, 374.1 → 140.1 Prochlorperazine-d8: 382.1 → 121.1, 382.1 → 148.1	These transitions are specific fragments corresponding to the piperazine side chain, ensuring specificity. The d8-IS transitions are shifted by +8 Da.

Method Validation According to Regulatory Standards

A rigorous validation process is mandatory to ensure the method is fit for its intended purpose.[15][16] The following parameters must be assessed according to guidelines such as the FDA's Bioanalytical Method Validation Guidance.[17]

Validation Parameter	Acceptance Criteria	Purpose
Selectivity	No significant interfering peaks (>20% of LLOQ) at the retention times of the analyte and IS in at least 6 unique blank matrix sources.[4]	To ensure the method can differentiate the analyte from other compounds in the matrix.
Linearity & Range	Calibration curve with at least 6 non-zero points, r² ≥ 0.99. Back-calculated standards should be within ±15% of nominal (±20% at LLOQ).[7]	To demonstrate a proportional response to analyte concentration over a defined range.
Accuracy	Mean concentration of QC samples (low, mid, high) must be within ±15% of the nominal value.[4][7]	To measure the closeness of the determined value to the true value.
Precision	The relative standard deviation (%RSD) for QC sample replicates must be ≤15%.[4][7]	To assess the degree of scatter or variability in repeated measurements.
Limit of Quantitation (LLOQ)	The lowest concentration on the calibration curve with accuracy within ±20% and precision ≤20% RSD.[7]	To define the lowest reliable and reproducible measurement limit.
Matrix Effect	The ratio of analyte response in the presence and absence of matrix should be consistent across different matrix lots (RSD ≤15%).	To evaluate the impact of the biological matrix on analyte ionization.
Recovery	The extraction efficiency of the analyte should be consistent and reproducible.	To measure the efficiency of the extraction process.
Stability	Analyte should be stable under various conditions: Freeze-thaw (3 cycles), bench-top (e.g., 4 hours at room temp), and long-term storage (-20°C or -80°C). Analyte concentration should not deviate by more than ±15% from baseline.	To ensure sample integrity during handling, processing, and storage.

Troubleshooting

Issue	Potential Cause(s)	Recommended Action(s)
Erratic or No IS Signal	- Incorrect IS spiking solution or pipetting error. - Degradation of IS. - Severe ion suppression.	- Prepare fresh IS working solution. - Verify pipette calibration. - Dilute the sample or improve chromatographic separation to move away from interfering matrix components.
Low Analyte Recovery	- Suboptimal pH during LLE. - Incomplete elution from SPE cartridge. - Analyte adsorption to container surfaces.	- Verify pH of the sample post-alkalinization. - Use a stronger elution solvent for SPE. - Use silanized glassware or low-binding polypropylene tubes.
High Variability in Results (%RSD > 15%)	- Inconsistent extraction technique. - Inconsistent evaporation (splashing). - LC system issues (leaks, inconsistent flow).	- Automate extraction if possible, or ensure consistent vortexing/shaking times. - Use a gentle stream of nitrogen for evaporation. - Perform LC system maintenance (check for leaks, purge pump).
Interfering Peaks	- Co-eluting metabolite or matrix component. - Contamination from collection tubes or solvents.	- Optimize LC gradient for better separation. - Select a more specific MRM transition if available. - Analyze solvent blanks to identify sources of contamination.

References

• Tanaka, E., Nakamura, T., Terada, M., Shinozuka, T., Honda, K., & Kurihara, K. (2001). Analysis of Phenothiazines in Human Body Fluids Using Disk Solid-Phase Extraction and Liquid Chromatography. Journal of Analytical Toxicology, 25(5), 367–372. Available at: [Link]

• Tanaka, E., Nakamura, T., Terada, M., Shinozuka, T., Honda, K., & Kurihara, K. (2001). Analysis of phenothiazines in human body fluids using disk solid-phase extraction and liquid chromatography. PubMed. Available at: [Link]

• Tanaka, E., et al. (2000). Determination of phenothiazines in human body fluids by solid-phase microextraction and liquid chromatography/tandem mass spectrometry. PubMed. Available at: [Link]

• MedlinePlus. (2023). Prochlorperazine overdose. MedlinePlus Medical Encyclopedia. Available at: [Link]

• WebMD. (2024). Prochlorperazine: Uses, Side Effects, Interactions, Pictures, Warnings & Dosing. WebMD. Available at: [Link]

• Qin, X., & Hu, B. (2006). Hollow fiber-liquid phase microextraction combined with gas chromatography for the determination of phenothiazine drugs in urine. Journal of Chromatography B, 837(1-2), 107-113. Available at: [Link]

• Lee, H. D., et al. (2011). Simultaneous determination of prochlorperazine and its metabolites in human plasma using isocratic liquid chromatography tandem mass spectrometry. PubMed. Available at: [Link]

• Medscape. (n.d.). Compazine, Compazine Spansules (prochlorperazine) dosing, indications, interactions, adverse effects, and more. Medscape Reference. Available at: [Link]

• Gpatindia. (2020). PROCHLORPERAZINE Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses. Gpatindia. Available at: [Link]

• DailyMed. (n.d.). LABEL: PROCHLORPERAZINE MALEATE tablet. DailyMed. Available at: [Link]

• Drugs.com. (2025). Prochlorperazine (Systemic) (Sedative) Monograph for Professionals. Drugs.com. Available at: [Link]

• Li, W., et al. (2007). Quantification of prochlorperazine maleate in human plasma by liquid chromatography-mass spectrometry: Application to a bioequivalence study. PubMed. Available at: [Link]

• Axcend. (2023). Analytical Method Development and Validation for Compliant Testing Webinar. YouTube. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Prochlorperazine D8. PubChem Compound Database. Available at: [Link]

• ResearchGate. (2025). In-vitro characterization of the metabolism of prochlorperazine. ResearchGate. Available at: [Link]

• GlobalCompliancePanel. (2017). Validation of Analytical Methods according to the New FDA Guidance. YouTube. Available at: [Link]

• Cruz-Vera, M., et al. (2009). Determination of phenothiazine derivatives in human urine by using ionic liquid-based dynamic liquid-phase microextraction coupled with liquid chromatography. PubMed. Available at: [Link]

• ALS Limited. (2020). 11.18 Method Validation of Drug Substances and Drug Products. YouTube. Available at: [Link]

• Caccia, S. (2007). Bioavailability and metabolism of prochlorperazine administered via the buccal and oral delivery route. PubMed. Available at: [Link]

• National Institute of Diabetes and Digestive and Kidney Diseases. (2020). Prochlorperazine. In LiverTox: Clinical and Research Information on Drug-Induced Liver Injury. Available at: [Link]

• ResearchGate. (2025). Separation and determination of trifluoperazine and prochlorperazine in pharmaceutical preparations by HPLC. ResearchGate. Available at: [Link]

• Biziuk, M., et al. (2022). Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. PMC. Available at: [Link]

• Liu, W., et al. (2018). Determination of 13 Organic Toxicants in Human Blood by Liquid-Liquid Extraction Coupling High-Performance Liquid Chromatography Tandem Mass Spectrometry. PubMed. Available at: [Link]

• Taylor, W. B., & Bateman, D. N. (1987). Preliminary studies of the pharmacokinetics and pharmacodynamics of prochlorperazine in healthy volunteers. British Journal of Clinical Pharmacology, 23(2), 137–142. Available at: [Link]

• ResearchGate. (2025). RAPID ANALYTICAL METHOD FOR ASSAY DETERMINATION FOR PROCHLORPERAZINE EDISYLATE DRUG SUBSTANCES BY ULTRA PERFORMANCE LIQUID CHROMATOGRAPHY. ResearchGate. Available at: [Link]

• Shrisunder, N., Dhakad, P. K., & Gilhotra, R. (2025). Novel RP-HPLC method development and validation for precise quantification of prochlorperazine maleate in pharmaceutical dosage. Journal of Pharmaceutical Research International, 37(2), 56-65. Available at: [Link]

• UCSF Health. (2023). Toxicology screen. UCSF Health. Available at: [Link]

• Shimadzu. (n.d.). Application News - Ultra Fast Analysis of Combination Cold Remedy Using LCMS-2020. Shimadzu. Available at: [Link]

• Healthline. (n.d.). Toxicology Screen: Types, Samples, and Drugs. Healthline. Available at: [Link]

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Standard operating procedure for bioequivalence studies using Prochlorperazine-d8

Standard Operating Procedure (SOP) for Bioequivalence Studies Using Prochlorperazine-d8

Introduction & Scope

This Application Note defines the protocol for the bioanalytical quantification of Prochlorperazine (PCZ) in human plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This SOP is specifically engineered for Bioequivalence (BE) studies, where regulatory scrutiny requires unassailable precision, accuracy, and robustness.

The Core Challenge: Prochlorperazine is a phenothiazine derivative with significant light sensitivity and extensive first-pass metabolism, often resulting in low circulating plasma concentrations (sub-nanogram levels). The Solution: This protocol utilizes Prochlorperazine-d8 (PCZ-d8) as a stable isotope-labeled internal standard (SIL-IS). Unlike structural analogs (e.g., amitriptyline), PCZ-d8 co-elutes with the analyte, perfectly compensating for matrix effects, ionization suppression, and extraction variability.

Physicochemical Context & Experimental Logic

To ensure scientific integrity, researchers must understand the causality behind these method choices:

• Analyte Nature: PCZ is a weak base (pKa ~8.1). It exists in a cationic state at acidic pH and neutral at alkaline pH.

• Extraction Logic: We employ Liquid-Liquid Extraction (LLE) under alkaline conditions. By adjusting plasma pH to >9.0, we suppress ionization, forcing PCZ into the organic phase (TBME/Dichloromethane), while leaving polar matrix interferences behind.

• Light Sensitivity (Critical Control Point): Phenothiazines rapidly oxidize to sulfoxides under UV light. All procedures must be performed under monochromatic (yellow) light or in amber glassware.

Materials & Instrumentation

Component	Specification
Analyte	Prochlorperazine Dimaleate (USP Reference Standard)
Internal Standard	Prochlorperazine-d8 (Isotopic Purity > 99%)
Matrix	K2EDTA Human Plasma (Drug-free)
Extraction Solvent	Methyl tert-butyl ether (TBME) or Dichloromethane
Buffer	Ammonium Formate (10 mM, pH 3.5)
Column	C18, 50 x 2.1 mm, 3-5 µm (e.g., Hypersil Gold or Kinetex)
Instrumentation	UHPLC coupled with Triple Quadrupole MS (ESI+)

LC-MS/MS Method Parameters

4.1 Mass Spectrometry Conditions (MRM)

Ionization Mode: Electrospray Positive (ESI+) Scan Type: Multiple Reaction Monitoring (MRM)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
Prochlorperazine	374.2	113.1	100	28
Prochlorperazine-d8	382.2	121.1	100	28

Note: The product ion m/z 113.1 corresponds to the N-methylpiperazine moiety. Since the d8 label is located on the piperazine ring, the fragment shifts by +8 Da to 121.1.

4.2 Chromatographic Conditions

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.5 with Formic Acid).

• Mobile Phase B: Acetonitrile (LC-MS Grade).[1]

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5-10 µL.

• Run Time: 4.0 minutes.

Step-by-Step Sample Preparation Protocol (LLE)

This workflow is designed to maximize recovery while minimizing phospholipid carryover.

Figure 1: Liquid-Liquid Extraction (LLE) workflow optimized for Prochlorperazine isolation from plasma.

Protocol Steps:

• Aliquot: Transfer 250 µL of plasma into 5 mL polypropylene tubes (Use PP to prevent adsorption to glass).

• IS Addition: Add 50 µL of Prochlorperazine-d8 working solution (e.g., 50 ng/mL). Vortex gently.

• Alkalinization: Add 100 µL of 0.1 M Sodium Carbonate (pH ~9.8). Reasoning: This shifts PCZ to its uncharged non-ionic form, increasing lipophilicity.

• Extraction: Add 2.0 mL of TBME (Tert-butyl methyl ether). Cap and shake for 10 minutes.

• Phase Separation: Centrifuge at 4000 rpm for 5 minutes at 4°C.

• Transfer: Flash freeze the aqueous (bottom) layer in a dry ice/acetone bath (optional but cleaner) or carefully pipette the organic (top) layer into a clean glass tube.

• Drying: Evaporate the organic solvent under a gentle stream of Nitrogen at 40°C.

• Reconstitution: Dissolve the residue in 200 µL of Mobile Phase (80:20 Buffer:ACN). Vortex for 1 min.

Method Validation (FDA/EMA Guidelines)

To ensure the method is "Fit for Purpose," the following parameters must be validated according to the FDA Bioanalytical Method Validation Guidance (2018) .

6.1 Linearity & Sensitivity

• Range: 0.1 ng/mL (LLOQ) to 20 ng/mL (ULOQ).

• Calibration Model: Linear regression (

  ) with weighting.

• Acceptance:

  ; Back-calculated concentrations within ±15% (±20% for LLOQ).[2]

6.2 Selectivity & Matrix Effect

Since we use a deuterated IS, we must assess Cross-Signal Contribution :

• Inject Pure IS: Monitor analyte channel. (Must be < 20% of LLOQ response).

• Inject Pure Analyte (ULOQ): Monitor IS channel. (Must be < 5% of IS response).

• Matrix Factor (MF): Calculate IS-normalized MF. It should be close to 1.0, indicating the d8-IS compensates perfectly for any suppression.

6.3 Stability (The "Light" Factor)

Due to phenothiazine instability, specific stress tests are required:

• Benchtop Stability: 6 hours in yellow light vs. white light (to prove light protection necessity).

• Freeze-Thaw: 3 cycles from -70°C to room temperature.

Bioequivalence Study Application

In a typical BE study (Test vs. Reference), this method analyzes thousands of samples.

Incurred Sample Reanalysis (ISR):

• Select 10% of study samples.

• Re-analyze.[3]

• Pass Criteria: 67% of samples must be within ±20% of the original value.

  • Formula:

Troubleshooting & Critical Control Points

Figure 2: Troubleshooting logic for common bioanalytical failures in Prochlorperazine analysis.

Key Troubleshooting Tips:

• Ghost Peaks: Prochlorperazine metabolites (N-desmethyl, Sulfoxide) can revert to the parent drug in the source or co-elute. Ensure chromatographic separation of metabolites.

• Adsorption: If linearity fails at the low end, the drug is sticking to the container. Switch to "Low-Bind" tubes or add 0.5% BSA to the plasma before spiking.

References

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation, Guidance for Industry. Retrieved from [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 4917, Prochlorperazine. Retrieved from [Link]

• Mule, G. et al. (2017). Rapid Analytical Method for Assay Determination for Prochlorperazine Edisylate. International Journal of Current Pharmaceutical Research. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. academy.gmp-compliance.org [academy.gmp-compliance.org]

Technical Notes & Optimization

Technical Support Center: Prochlorperazine-d8 Isotopic Stability &amp; Troubleshooting

Case ID: ISO-PCP-D8-001 Status: Active Assigned Specialist: Senior Application Scientist, Mass Spectrometry Division

Executive Summary: The "Exchange" Myth vs. Reality

User Query: "I am observing signal loss and mass shifts in my Prochlorperazine-d8 internal standard. Is hydrogen-deuterium exchange (HDX) occurring during my LC-MS run?"

Technical Verdict: It is highly improbable that Prochlorperazine-d8 is undergoing Hydrogen-Deuterium Exchange (HDX) under standard LC-MS conditions (pH 2–8, ambient temperature).

The commercially available Prochlorperazine-d8 (typically labeled on the piperazine ring carbons) possesses C-D bonds that are chemically inert to solvent exchange. The "signal loss" or "mass shift" you are observing is likely due to oxidative degradation (Sulfoxide formation) or photolytic dechlorination , both of which mimic the symptoms of isotopic instability.

This guide details the structural evidence, troubleshooting workflows, and validation protocols to distinguish between isotopic exchange and chemical degradation.

Module 1: Structural Assessment & Isotopic Integrity

To understand why HDX is unlikely, we must analyze the bond dissociation energy and position of the deuterium labels.

The Labeling Position

Standard commercial Prochlorperazine-d8 (CAS: 1215641-01-2) is labeled at the piperazine ring .

• Structure: 2-chloro-10-[3-(2,2,3,3,5,5,6,6-octadeuterio-4-methylpiperazin-1-yl)propyl]phenothiazine .

• Bond Type: Carbon-Deuterium (

  ).

• Hybridization:

  hybridized carbons.

Why Exchange Does Not Occur

HDX primarily affects labile protons attached to heteroatoms (O, N, S) or alpha-carbons adjacent to carbonyls (keto-enol tautomerism).

Feature	Prochlorperazine-d8 Status	Exchange Potential	Reason
Amine Protons	Tertiary Amines ( )	Zero	No protons on the nitrogen atoms to exchange.
Ring Carbons	Piperazine ( )	Negligible	of alkyl C-H is >50. No acidity to drive exchange.
Aromatic Ring	Phenothiazine Core	Negligible	Aromatic C-H bonds are stable without strong acid catalysis.
Mobile Phase	Acidic (Formic/Acetic)	None	Protonation occurs on the N-lone pair ( ), not the C-skeleton.

Critical Note: If your internal standard was labeled on an exchangeable site (e.g., a deuterated salt form like

or an bond), it would exchange instantly in water. However, standard d8 synthesis targets the carbon skeleton .

Module 2: Troubleshooting "Phantom" Exchange (Signal Loss)

If the Deuterium isn't leaving, why is the signal dropping? Prochlorperazine is notoriously unstable due to its phenothiazine core.

The Degradation Triad

Users often mistake the following degradation pathways for "isotopic washout":

• S-Oxidation (Sulfoxide Formation):

  • Mechanism: The sulfur atom in the phenothiazine ring oxidizes rapidly in air/solution.

  • Mass Shift: +16 Da (M+16).

  • Symptom: Loss of the parent ion (M+H), appearance of a new peak.

• Photolysis (Dechlorination):

  • Mechanism: UV light causes the loss of the Chlorine atom at position 2.

  • Mass Shift: -34 Da (loss of Cl, gain of H) or radical polymerization.

  • Symptom: Rapid signal decay in clear glass vials .

• N-Oxidation:

  • Mechanism: Oxidation of the piperazine nitrogen.

  • Mass Shift: +16 Da.

Diagnostic Workflow

Use the following logic flow to diagnose the root cause of your signal instability.

Figure 1: Diagnostic decision tree for distinguishing degradation from isotopic exchange.

Module 3: Experimental Validation Protocols

Do not assume; validate. Use these two protocols to confirm the integrity of your IS.

Protocol A: The "D-Wash" Test (Isotopic Stability)

Objective: Prove that the deuterium label is stable in your mobile phase.

• Preparation: Prepare a 100 ng/mL solution of Prochlorperazine-d8 in your exact mobile phase (e.g., 0.1% Formic Acid in Water/Acetonitrile).

• Incubation: Split into three aliquots.

  • T0: Analyze immediately.

  • T4: Incubate at Room Temp for 4 hours.

  • T24: Incubate at Room Temp for 24 hours.

• Analysis: Run full-scan MS (not MRM) to monitor the isotopic distribution.

• Acceptance Criteria:

  • The ratio of the M+0 (unlabeled) peak must not increase over time.

  • If M+0 increases, you have contamination or a rare labile label (check CoA).

  • If M+16 appears, you have oxidation , not exchange.

Protocol B: The "Light Stress" Test (Degradation Check)

Objective: Confirm sensitivity to light, which mimics signal loss.

• Preparation: Prepare two vials of Prochlorperazine-d8 (100 ng/mL).

  • Vial A: Clear glass, placed on the benchtop under fluorescent light.

  • Vial B: Amber glass, wrapped in foil, stored in a drawer.

• Timeline: Wait 4 hours.

• Analysis: Inject both vials.

• Expected Result: Vial A will show significant signal drop (30-50%) and degradation peaks compared to Vial B.

Frequently Asked Questions (Technical)

Q1: Can low pH (0.1% Formic Acid) cause acid-catalyzed exchange of the d8 label? A: No. The

of the piperazine ring nitrogens is ~8.1 and ~3.9. In 0.1% formic acid (pH ~2.7), the nitrogens are protonated ( ). This protonation stabilizes the amine. The C-D bonds on the ring require extreme conditions (superacids, high heat, metal catalysts) to break .

Q2: I see a "crosstalk" peak in the native Prochlorperazine channel. Is this back-exchange? A: Likely not. This is usually Isotopic Impurity in the standard itself.

• Check your Certificate of Analysis (CoA). Most d8 standards are ~98-99% pure.

• The remaining 1-2% may be d7, d6, or d0 (native).

• If you inject a high concentration of IS, this 1% impurity will show up as a quantifiable peak in the analyte channel. Solution: Lower the IS concentration.

Q3: Does the position of the label matter? A: Yes. Always ensure your "Prochlorperazine-d8" is labeled on the piperazine ring or the propyl chain . Avoid any custom synthesis that labels the aromatic ring without rigorous stability data, although aromatic labels are generally stable, they are harder to synthesize without scrambling.

References

• PubChem. (n.d.). Prochlorperazine D8 | C20H24ClN3S.[1] National Library of Medicine. Retrieved from [Link]

• Midha, K. K., et al. (1983). Synthesis of deuterium-labeled prochlorperazine. Journal of Pharmaceutical Sciences. Retrieved from [Link]

• Gerra, G. (2000). Stability of prochlorperazine in pharmaceutical formulations. CORE (Open Access Research). Retrieved from [Link]

• Wikipedia. (n.d.). Hydrogen–deuterium exchange. Retrieved from [Link]

Sources

• 1. Prochlorperazine D8 | C20H24ClN3S | CID 45280503 - PubChem [pubchem.ncbi.nlm.nih.gov]

Investigating degradation of Prochlorperazine-d8 during sample processing

Guide Objective: This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for investigating and mitigating the degradation of Prochlorperazine-d8 during sample processing. By understanding the underlying mechanisms of instability, users can implement effective strategies to ensure sample integrity and generate reliable, accurate data.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is Prochlorperazine-d8 and why is its stability critical in bioanalysis?

Prochlorperazine-d8 is the deuterated form of Prochlorperazine, a phenothiazine-class drug used as an antiemetic and antipsychotic.[1] In quantitative bioanalysis, particularly in methods like Liquid Chromatography-Mass Spectrometry (LC-MS), Prochlorperazine-d8 serves as an ideal internal standard (IS). It is chemically almost identical to the analyte (the non-deuterated drug, Prochlorperazine) and co-elutes chromatographically, but is distinguishable by its higher mass. The fundamental assumption when using a stable isotope-labeled internal standard is that it behaves identically to the analyte during sample extraction, processing, and analysis. Therefore, any loss of the IS due to degradation will be mirrored by a similar loss of the analyte, allowing for accurate quantification. If the IS degrades while the analyte does not (or vice-versa), this assumption is violated, leading to inaccurate and unreliable results.

Q2: What are the primary causes of Prochlorperazine-d8 degradation during sample processing?

Prochlorperazine, like other phenothiazines, is susceptible to several degradation pathways. Forced degradation studies have shown it is sensitive to oxidation, light (photolysis), heat, and conditions of both strong acid and base.[2][3][4] The most common issues encountered during routine sample handling are:

• Oxidation: The sulfur atom in the central phenothiazine ring is easily oxidized to form prochlorperazine sulfoxide.[5][6] This is a major metabolite but also a common ex-vivo degradant.[7][8]

• Photodegradation: Exposure to light, particularly UV light (including sunlight and some artificial lighting), can cause complex reactions, including dechlorination and oxidation.[5][9][10]

• Adsorption (Non-Specific Binding): Phenothiazines are known to be "sticky" compounds that can adsorb to the surfaces of laboratory plastics and glassware, leading to apparent loss of the compound.[11][12]

Q3: How can I identify if my Prochlorperazine-d8 internal standard is degrading?

Degradation of the internal standard can manifest in several ways in your analytical data:

• Low or Inconsistent IS Response: A significant drop in the peak area or height of the Prochlorperazine-d8 peak across a batch, or between batches, is a primary indicator of degradation or loss.

• Poor Reproducibility: High variability (%CV) in quality control (QC) samples and calibrators.

• Appearance of New Peaks: You may observe the appearance of new peaks in your chromatograms corresponding to degradation products. For Prochlorperazine-d8, a common degradant would be Prochlorperazine sulfoxide-d8.[13][14][15]

• Inaccurate QC/Calibrator Results: If the IS degrades inconsistently, it will lead to failed analytical runs where QC samples fall outside of acceptance criteria.

Q4: Does the deuterium labeling in Prochlorperazine-d8 affect its stability compared to the parent drug?

For the most common degradation pathways encountered during sample processing (oxidation, photodegradation, pH instability), the deuterium labeling is not expected to significantly alter the chemical stability of the molecule. These reactions primarily involve the phenothiazine ring system, not the deuterated methyl group on the piperazine side chain. While a deuterium isotope effect can influence the rate of metabolic reactions mediated by enzymes (e.g., CYP450), it has a negligible impact on non-enzymatic, chemical degradation.[16][17] Therefore, it is safe to assume that the conditions promoting degradation of Prochlorperazine will also promote degradation of Prochlorperazine-d8.

Section 2: Troubleshooting Guide: Low or Inconsistent IS Recovery

This section provides a systematic approach to diagnosing and solving issues related to Prochlorperazine-d8 loss.

Problem: The peak area for the Prochlorperazine-d8 internal standard is significantly lower than expected or highly variable.

The first step is to systematically evaluate the potential causes. The following workflow provides a logical path for troubleshooting.

Caption: Troubleshooting workflow for low Prochlorperazine-d8 recovery.

Detailed Troubleshooting Steps

• Causality: The conjugated ring system of the phenothiazine core readily absorbs UV and visible light. This energy can lead to the formation of reactive radical species, which can then undergo reactions like dechlorination or oxidation, fundamentally altering the molecule.[18] Studies show that degradation is significantly faster in sunlight or under UV light compared to diffuse fluorescent light.[5]

• Experimental Check: Prepare two sets of samples. One set should be handled under standard laboratory lighting. The second set should be meticulously protected from light at every step (e.g., wrapped in aluminum foil, prepared under yellow light). Analyze both sets and compare the IS response. A significantly higher response in the light-protected set confirms photodegradation is a contributing factor.

• Solutions:

  • Hardware: Use amber glass vials or amber-tinted polypropylene tubes for all sample preparation and autosampler loading steps.

  • Environment: If possible, perform sample preparation in a room with yellow "safe" lights that filter out UV wavelengths.

  • Procedure: Keep samples covered. When using 96-well plates, cover them with foil or an opaque lid immediately after preparation and while waiting for injection.

• Causality: The sulfur atom in the phenothiazine ring is electron-rich and highly susceptible to attack by oxidizing agents, including dissolved atmospheric oxygen.[6] This reaction forms Prochlorperazine Sulfoxide, the most common degradant.[8] The rate of this reaction can be accelerated by heat and the presence of metal ions.

• Experimental Check: Prepare samples using solvents that have been freshly opened or purged with an inert gas like nitrogen. In parallel, prepare a set of samples where a small amount of an antioxidant (see protocol below) has been added to the sample matrix or reconstitution solvent. A stable, high IS response in the antioxidant-treated group points to oxidation as the culprit.

• Solutions:

  • Solvent Quality: Use fresh, HPLC-grade or higher solvents. Avoid using solvents from bottles that have been open for extended periods.

  • Inert Atmosphere: If practical, purge solvents with nitrogen before use. When performing liquid-liquid extractions or evaporations, use a nitrogen stream.

  • Antioxidants: Incorporate an antioxidant into your workflow. Ascorbic acid is a common and effective choice.[19][20][21][22]

• Causality: Prochlorperazine is a lipophilic, basic compound.[23] This chemical nature can cause it to bind non-specifically to surfaces through hydrophobic and electrostatic interactions.[12] Silanol groups on glass surfaces can be particularly problematic. This binding is often reversible but can lead to significant losses, especially at low concentrations.

• Experimental Check: Prepare identical low-concentration QC samples in three different types of tubes: standard borosilicate glass, polypropylene, and silanized glass. Compare the recovery from each tube type. If recovery is significantly higher from polypropylene or silanized glass, adsorption is occurring.

• Solutions:

  • Material Selection: Switch to polypropylene tubes and plates for all sample handling steps. If glass is required, use deactivated or silanized glassware.

  • Solvent Composition: Minimize the time the analyte spends in purely aqueous solutions. Even a small percentage of an organic solvent (like acetonitrile or methanol) or a surfactant in the solution can significantly reduce binding.

  • pH Adjustment: Ensure the pH of the solution is controlled, as the charge state of the molecule can influence its binding to surfaces.

Section 3: Recommended Protocols & Workflows

Protocol 1: Stabilizing Prochlorperazine-d8 with an Antioxidant

This protocol describes the use of ascorbic acid to prevent oxidative degradation.

• Prepare Stock Solution: Prepare a 10 mg/mL stock solution of L-Ascorbic Acid in high-purity water. Note: This solution should be prepared fresh daily as ascorbic acid itself can degrade.

• Application in Sample Preparation:

  • For Plasma/Serum Samples: Before protein precipitation, add 10 µL of the ascorbic acid stock solution for every 1 mL of plasma. Vortex briefly.

  • For Reconstitution Solvents: After evaporating the sample extract, reconstitute the dried residue in a mobile-phase-like solvent that contains 0.1% (w/v) ascorbic acid.

• Validation: The effectiveness of the antioxidant should be confirmed during method development. Run stability tests on QC samples (with and without the antioxidant) at room temperature for 24 hours to demonstrate improved stability.

Data Summary: Degradation Factors and Prevention

Degradation Factor	Primary Cause	Key Indicators	Recommended Preventative Actions
Photodegradation	Exposure to UV/Visible Light	Loss of analyte upon light exposure	Use amber vials, work under yellow light, cover samples.[5]
Oxidation	Reaction with dissolved oxygen, peroxides	Appearance of sulfoxide peak, loss over time at RT	Use fresh solvents, purge with N₂, add antioxidants (e.g., 0.1% ascorbic acid).[6][8]
Adsorption	Non-specific binding to surfaces	Low recovery, especially at low concentrations	Use polypropylene or silanized glassware, add organic modifier to aqueous solutions.[11][12]
pH Instability	Hydrolysis under strong acid/base	Degradation observed in forced degradation studies	Maintain sample and solution pH in the neutral to slightly acidic range (pH 4-7).[2][4]

Section 4: Mechanistic Insights

Understanding the chemical transformations helps in designing robust analytical methods.

Caption: Key degradation pathways for Prochlorperazine.

Oxidation Pathway: The primary site of oxidation is the sulfur atom at position 5 of the phenothiazine ring. This is due to the high electron density on the sulfur atom, making it susceptible to electrophilic attack by oxidizing species. The product is Prochlorperazine-5-sulfoxide.[6] This transformation adds 16 Da to the molecular weight of the parent compound.

Photodegradation Pathway: The absorption of light energy can cause the homolytic cleavage of the carbon-chlorine bond at the C2 position.[18] This generates a highly reactive phenothiazinyl radical and a chlorine radical, which can initiate a cascade of further reactions, leading to a complex mixture of degradation products.[4][5]

Section 5: References

• Analysis and identification of prochlorperazine impurities and forced degradation products using a stability-indicating HPLC method. ResearchGate. (2011). [Link]

• Stability Indicating Assay Method Development and Validation of HPTLC Method for Estimation of Prochlorperazine maleate in Bulk and Tablet Dosage Form. Journal of Pharmaceutical and Biomedical Analysis. (n.d.). [Link]

• Prochlorperazine. StatPearls - NCBI Bookshelf. (2025). [Link]

• ANALYSIS AND IDENTIFICATION OF PROCHLORPERAZINE IMPURITIES AND FORCED DEGRADATION PRODUCTS USING A STABILITY-INDICATING HPLC METHOD. Semantic Scholar. (2011). [Link]

• Novel RP-HPLC method development and validation for precise quantification of prochlorperazine maleate in pharmaceutical dosage. Journal of Applied Pharmaceutical Research. (2025). [Link]

• Prochlorperazine: Uses, Side Effects, Interactions, Pictures, Warnings & Dosing. WebMD. (n.d.). [Link]

• RAPID ANALYTICAL METHOD FOR ASSAY DETERMINATION FOR PROCHLORPERAZINE EDISYLATE DRUG SUBSTANCES BY ULTRA PERFORMANCE LIQUID CHROMATOGRAPHY. ResearchGate. (2017). [Link]

• Thermal and Photostability of Prochlorperazine Edisylate and Mesylate Salts. CORE. (n.d.). [Link]

• What is the mechanism of Prochlorperazine Maleate? Patsnap Synapse. (2024). [Link]

• Simultaneous determination of prochlorperazine and its metabolites in human plasma using isocratic liquid chromatography tandem mass spectrometry. PubMed. (n.d.). [Link]

• Stability of extemporaneously prepared preservative-free prochlorperazine nasal spray. American Journal of Health-System Pharmacy. (2018). [Link]

• Separation and Determination of Prochlorperazine Maleate and Pyridoxine Hydrochloride in Tablet Formulation by RP-HPLC. Austin Publishing Group. (n.d.). [Link]

• Photodegradation of 2-chloro Substituted Phenothiazines in Alcohols. Photochemistry and Photobiology. (n.d.). [Link]

• Scheme of the oxidation reaction of Prochlorperazine potassium with hydrogen peroquimonosulfate to Prochlorperazine S-oxide. ResearchGate. (n.d.). [Link]

• FORMULATION AND EVALUATION OF PROCHLORPERAZINE MALEATE SUSTAINED RELEASE FLOATING TABLET. ResearchGate. (n.d.). [Link]

• Binding of Phenothiazine Neuroleptics to Plasma Proteins. PubMed. (n.d.). [Link]

• Prochlorperazine sulfoxide. PubChem. (n.d.). [Link]

• Antioxidant Properties of New Phenothiazine Derivatives. Molecules. (n.d.). [Link]

• A Comprehensive Review of the Synthesis, Characterization, and Antioxidant Potential of Phenothiazine Derivatives. Bentham Science. (2024). [Link]

• Photodegradation of 2-chloro substituted phenothiazines in alcohols. PubMed. (n.d.). [Link]

• Up to One-Third of Antibody Drugs Are Nonspecific, Study Shows. Integral Molecular. (2024). [Link]

• Novel phenothiazine analogous: Synthesis and a new perceptivity into their antioxidant potential. Scholars Research Library. (n.d.). [Link]

• Prochlorperazine Drug Information. PharmaCompass. (n.d.). [Link]

• Mechanism proposed for the photodehalogenation of chlorinated phenothiazines in alcohols. ResearchGate. (n.d.). [Link]

• Synthetic Routes and Bioactivity Profiles of the Phenothiazine Privileged Scaffold. MDPI. (n.d.). [Link]

• Oxidation of Antipsychotics. MDPI. (2022). [Link]

• Studies on photodegradation process of psychotropic drugs: a review. Environmental Science and Pollution Research International. (2016). [Link]

• A Comprehensive Review of the Synthesis, Characterization, and Antioxidant Potential of Phenothiazine Derivatives. Bentham Science. (n.d.). [Link]

• An Improved Process For Preparation Of Prochlorperazine. QuickCompany. (n.d.). [Link]

• Photosensitivity Reactions Induced by Photochemical Degradation of Drugs. International Journal of Molecular Sciences. (n.d.). [Link]

Sources

• 1. Prochlorperazine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. Simultaneous determination of prochlorperazine and its metabolites in human plasma using isocratic liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Stability of extemporaneously prepared preservative-free prochlorperazine nasal spray - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Photodegradation of 2-chloro Substituted Phenothiazines in Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Photodegradation of 2-chloro substituted phenothiazines in alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Binding of phenothiazine neuroleptics to plasma proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Nonspecific Binding: Main Factors of Occurrence and Strategies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 13. Prochlorperazine sulfoxide | C20H24ClN3OS | CID 3084059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Prochlorperazine Sulfoxide | CAS 10078-27-0 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 15. medchemexpress.com [medchemexpress.com]
• 16. Prochloroperazine | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 17. mdpi.com [mdpi.com]
• 18. Photosensitivity Reactions Induced by Photochemical Degradation of Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Antioxidant Properties of New Phenothiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 20. benthamdirect.com [benthamdirect.com]
• 21. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 22. eurekaselect.com [eurekaselect.com]
• 23. japtronline.com [japtronline.com]

Ensuring long-term stability of Prochlorperazine-d8 in solution

Subject: Ensuring Long-Term Stability & Integrity of Prochlorperazine-d8 Internal Standards Ticket ID: TECH-SUP-PCP-D8-001 Responder: Senior Application Scientist, Mass Spectrometry Division

Introduction: The Stability Paradox

You are likely using Prochlorperazine-d8 (PCP-d8) as an Internal Standard (IS) for LC-MS/MS quantitation of antipsychotics. The critical assumption in your assay is that the IS behaves identically to the analyte. However, Prochlorperazine is chemically fragile. It belongs to the phenothiazine class, which is notoriously susceptible to photo-oxidation and surface adsorption .

If your PCP-d8 degrades, your area ratios shift, causing quantitation errors that often masquerade as matrix effects or recovery issues. This guide provides the mechanistic understanding and protocols to prevent this.

Module 1: The Enemy – Degradation Mechanisms[1]

To preserve PCP-d8, you must understand what destroys it. The two primary threats are Oxidation and Photolysis .

The Mechanism of Decay

The phenothiazine ring system is electron-rich. Upon exposure to UV/Visible light or atmospheric oxygen, it undergoes a radical cation formation process.

• Pink/Red Discoloration: This indicates the formation of the semiquinone radical cation . It is the first visual sign of compromised integrity.

• Sulfoxide Formation: The sulfur atom in the ring is easily oxidized to Prochlorperazine Sulfoxide. This changes the retention time and mass (M+16), removing the molecule from your MRM window.

Visualization of Degradation Pathways

The following diagram illustrates the chemical vulnerabilities you must mitigate.

Figure 1: Critical degradation pathways of Phenothiazines. Light triggers rapid radical formation (color change), while oxygen drives sulfoxide formation.

Module 2: Storage & Solvent Systems (FAQs)

Q1: Which solvent should I use for my Stock Solution?

Recommendation: Methanol (HPLC Grade or higher).

• Why? Prochlorperazine is highly soluble in methanol. While Acetonitrile (ACN) is aprotic and generally stable, phenothiazines can sometimes exhibit solubility issues or unexpected interactions in 100% ACN upon freezing.

• The Isotope Risk: Users often fear deuterium exchange in protic solvents (like Methanol).

  • Technical Note: Commercial PCP-d8 typically has deuteriums on the propyl chain or the piperazine ring (C-D bonds). These are non-exchangeable under standard storage conditions. Methanol is safe.[1]

  • Exception: If your specific label is on an acidic position (rare), check your CoA.

Q2: Why is my IS response dropping over the run? (Adsorption Issues)

Diagnosis: You are likely experiencing "Container Effect." Phenothiazines are basic, lipophilic amines (LogP ~4-5). They adhere aggressively to:

• Glass silanols (at low concentrations).

• Plastics (PVC, Polystyrene).

The Fix:

• Stock Solutions (>100 µg/mL): Amber Borosilicate Glass is acceptable.

• Working Solutions (<1 µg/mL): Use Silanized Amber Glass or Polypropylene (PP) specifically rated for low binding. NEVER use Polystyrene (PS) or PVC containers.

• Solvent Composition: Ensure your working solution contains at least 20-30% organic solvent . Pure aqueous solutions of PCP-d8 will lose titer rapidly to the container walls.

Q3: Acidic vs. Neutral Storage?

Recommendation: Acidic is better. Prochlorperazine is often supplied as a salt (Dimaleate or Edisylate). In solution, maintaining a slightly acidic pH (0.1% Formic Acid) helps stabilize the molecule by protonating the amine groups, reducing the availability of the lone pair electrons on the nitrogen, which are the initiation points for oxidation.

Module 3: Validated Handling Protocols

Stock Solution Preparation (1 mg/mL)

Parameter	Specification	Reason
Solvent	Methanol (degassed)	High solubility; degassing removes O2.
Container	Amber Glass Vial (Screw cap with PTFE liner)	Blocks UV light; PTFE prevents cap interaction.
Headspace	Nitrogen Purge	Displaces O2 to prevent sulfoxide formation.
Storage	-20°C or -80°C	Arrhenius kinetics: lower temp = slower degradation.
Shelf Life	12 Months (if unopened)	Re-validate purity if older than 6 months.

Working Standard Workflow

Follow this workflow to minimize "bench-top degradation" during experiment setup.

Figure 2: Decision tree for handling frozen stock solutions. Visual inspection is a critical Go/No-Go gate.

Module 4: Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Pink/Red Solution	Photolysis. The solution was exposed to white light.	Discard immediately. The radical formation is irreversible. Switch to amber glassware and low-actinic light (yellow room) if possible.
New Peak @ +16 Da	Oxidation. Sulfoxide formation due to air exposure.	Check storage caps. Ensure headspace was purged with Nitrogen. Add an antioxidant (e.g., Ascorbic Acid) to the final diluent if permissible in the assay.
Low Recovery (Low Conc.)	Adsorption. Analyte stuck to container walls.	Do not use 100% aqueous diluents. Ensure at least 30% Methanol/Acetonitrile is present in the working solution. Switch to silanized glass vials.
Variable IS Response	Temperature Instability.	Ensure the autosampler is kept at 4°C . Phenothiazines degrade faster at room temperature in solution.

References

• PubChem. Prochlorperazine Maleate Compound Summary. National Center for Biotechnology Information. [Link]

• Glass, B. D., et al. (2001). Photostability of prochlorperazine.[2] Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Yellepeddi, V. K., et al. (2018). Stability of extemporaneously prepared preservative-free prochlorperazine nasal spray.[3] American Journal of Health-System Pharmacy. [Link]

• ICH Guidelines. Stability Testing of New Drug Substances and Products Q1A(R2).[Link]

Sources

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• 2. semanticscholar.org [semanticscholar.org]
• 3. Stability of extemporaneously prepared preservative-free prochlorperazine nasal spray - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

The Gold Standard: Justifying the Use of Stable Isotope-Labeled Internal Standards in Quantitative Analysis

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analysis, particularly within the demanding realms of pharmaceutical development and clinical research, the pursuit of accuracy and precision is paramount. The reliability of data generated from techniques like liquid chromatography-mass spectrometry (LC-MS) underpins critical decisions, from pharmacokinetic profiling to biomarker validation. At the heart of achieving this reliability lies the strategic use of an internal standard (IS). This guide provides an in-depth justification for the adoption of stable isotope-labeled internal standards (SIL-IS), comparing their performance against alternatives and offering the experimental rationale that establishes them as the gold standard.

The Fundamental Role of an Internal Standard

Before delving into the specifics of SIL-IS, it's crucial to understand the foundational purpose of any internal standard. Quantitative chromatographic methods are susceptible to various sources of error that can compromise data integrity. These include variability in sample preparation (extraction efficiency), injection volume, and instrument response (ion suppression or enhancement in MS).[1][2] An internal standard is a compound of known concentration added to every sample, calibrator, and quality control (QC) sample.[2][3] By measuring the ratio of the analyte's response to the IS's response, these variabilities can be effectively normalized, leading to significantly improved precision and accuracy.[1][4]

Why Stable Isotope-Labeled Internal Standards Reign Supreme

While several types of compounds can serve as internal standards (e.g., structural analogs, homologs), stable isotope-labeled internal standards offer a suite of advantages that are particularly pronounced in mass spectrometry-based assays. A SIL-IS is a version of the analyte molecule where one or more atoms have been replaced with their heavier, non-radioactive stable isotopes (e.g., replacing ¹H with ²H (Deuterium), ¹²C with ¹³C, or ¹⁴N with ¹⁵N).[5][6] This subtle change in mass is easily discernible by a mass spectrometer, yet the physicochemical properties of the SIL-IS remain nearly identical to the analyte.[5][6]

This near-identical chemical behavior is the cornerstone of their superiority. Because the SIL-IS and the analyte are chemically indistinguishable in the context of chromatography and sample preparation, they experience the same journey from sample matrix to detector.[5][7]

Key Advantages of SIL-Internal Standards:

• Correction for Matrix Effects: The "matrix effect" is a notorious challenge in LC-MS, where co-eluting components from the sample matrix (e.g., salts, phospholipids) interfere with the ionization of the analyte, leading to either suppression or enhancement of its signal.[8] A SIL-IS co-elutes with the analyte and experiences the same degree of ion suppression or enhancement.[5][8] The ratio of their signals, therefore, remains constant, effectively canceling out the matrix effect and providing a more accurate quantification.[8][9] Regulatory bodies like the FDA and EMA recommend the use of a SIL-IS for mass spectrometric assays for this reason.[10]

• Compensation for Extraction Variability: During sample preparation, some amount of the analyte may be lost. Since the SIL-IS has virtually identical chemical properties, it will be lost at the same rate as the analyte.[7] This ensures that the analyte/IS ratio remains unaffected by inconsistencies in the extraction process.

• Improved Precision and Accuracy: By mitigating the effects of both matrix interference and sample preparation variability, SIL-IS significantly enhances the precision and accuracy of quantitative methods.[9][] This is a critical requirement for bioanalytical method validation as stipulated by regulatory agencies.[10][12][13]

• Enhanced Method Robustness: Methods employing SIL-IS are generally more robust and less susceptible to minor variations in experimental conditions, leading to more reliable and reproducible results over time and across different laboratories.

Comparative Analysis: SIL-IS vs. Other Internal Standards

To fully appreciate the justification for using SIL-IS, a comparison with other common internal standard strategies is necessary.

Parameter	Stable Isotope-Labeled IS	Structural Analog IS	No Internal Standard (External Standard Method)
Co-elution with Analyte	Nearly identical retention time.	Different retention time.	Not Applicable.
Correction for Matrix Effects	Excellent. Experiences the same ion suppression/enhancement.[8]	Poor to moderate. Does not experience the same matrix effects due to different elution times.	None. Highly susceptible to matrix effects.
Correction for Extraction Variability	Excellent. Behaves identically to the analyte during extraction.[7]	Good. Similar, but not identical, chemical properties can lead to different extraction efficiencies.	None. Any loss during sample prep directly impacts the final result.
Accuracy & Precision	Highest achievable.[9][]	Can be good, but compromised by differential matrix effects and extraction recovery.	Lowest. Prone to significant errors from multiple sources.[4]
Cost & Availability	Can be expensive and may require custom synthesis.[14][15]	Generally more readily available and less expensive.	Not Applicable.
Regulatory Acceptance	Highly recommended, especially for bioanalytical submissions to agencies like the FDA and EMA.[10]	Acceptable, but requires more rigorous validation to demonstrate its suitability.	Generally not acceptable for regulated bioanalysis.

Visualizing the Advantage: The SIL-IS Workflow

The following diagram illustrates how a SIL-IS effectively compensates for variations in a typical LC-MS workflow.

Caption: Workflow demonstrating how a SIL-IS corrects for variability.

Experimental Protocol: Validating the Efficacy of a SIL-IS

The superiority of a SIL-IS is not merely theoretical; it must be empirically demonstrated through rigorous method validation. Here is a condensed protocol for assessing the performance of a SIL-IS, focusing on the evaluation of matrix effects.

Objective: To quantitatively assess and confirm the ability of the SIL-IS to compensate for matrix effects.

Materials:

• Blank biological matrix (e.g., plasma, urine) from at least six different sources.

• Analyte and SIL-IS reference standards.

• Appropriate solvents and reagents for sample preparation.

• Validated LC-MS/MS system.

Procedure:

• Preparation of Solutions:

  • Prepare stock solutions of the analyte and SIL-IS in an appropriate organic solvent.

  • Create working solutions for spiking.

• Preparation of Three Sample Sets:

  • Set 1 (Analyte and IS in Matrix - Post-extraction):

    • Extract blank matrix from the six different sources.

    • Spike the extracted matrix with the analyte at a low and high concentration, and the SIL-IS at the working concentration.

  • Set 2 (Analyte and IS in Neat Solution):

    • Prepare solutions of the analyte (low and high concentration) and SIL-IS (working concentration) in the reconstitution solvent.

  • Set 3 (IS in Matrix - Post-extraction):

    • Extract blank matrix from the six different sources.

    • Spike the extracted matrix with only the SIL-IS at the working concentration.

• LC-MS/MS Analysis:

  • Analyze all three sets of samples under the optimized LC-MS/MS conditions.

• Data Analysis and Calculations:

  • Calculate the Matrix Factor (MF) for the Analyte and IS:

    • MF = (Peak Response in Set 1) / (Mean Peak Response in Set 2)

  • Calculate the IS-Normalized Matrix Factor:

    • IS-Normalized MF = (MF of Analyte) / (MF of IS)

  • Calculate the Coefficient of Variation (CV) of the IS-Normalized MF across the six matrix sources.

Acceptance Criteria:

• The CV of the IS-normalized matrix factor should be ≤ 15%.[10] This demonstrates that the SIL-IS is effectively tracking and correcting for the variability in matrix effects across different biological samples.

Logical Framework for Internal Standard Validation

The decision-making process and validation steps for an internal standard can be visualized as follows:

Caption: Decision tree for internal standard selection and validation.

Conclusion: An Indispensable Tool for High-Quality Data

While the initial cost of a stable isotope-labeled internal standard may be higher than that of a structural analog, the investment is overwhelmingly justified by the superior quality, reliability, and robustness of the resulting data.[15] In the regulated environment of drug development, where data integrity is non-negotiable, the ability of a SIL-IS to accurately correct for the unavoidable variabilities of the analytical process is indispensable.[10][16] By providing a near-perfect mimic of the analyte's behavior, SIL-IS ensures that quantitative results are a true reflection of the analyte's concentration in the sample, thereby upholding the highest standards of scientific rigor.

References

• A Comparative Guide to FDA and EMA Guidelines for Internal Standard Validation in Bioanalytical Methods. Benchchem.
• Isotope Dilution Mass Spectrometry (IDMS).
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• Systematic and Comprehensive Strategy for Reducing Matrix Effects in LC/MS/MS Analyses. PubMed.
• What are internal standards, and why do they m
• Designing Stable Isotope Labeled Internal Standards. Acanthus Research.
• New US FDA draft guidance on bioanalytical method validation versus current FDA and EMA guidelines: chrom
• Comparison of Quantitative Principles and Applications of Standard Curve Method and Internal Standard Method in Chromatographic Analysis.
• Precision of Internal Standard and External Standard Methods in High Performance Liquid Chromatography.
• Assessment of matrix effect in quantitative LC-MS bioanalysis. Taylor & Francis Online.
• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? PubMed.
• Strategies for the Detection and Elimination of Matrix Effects in Quantit
• Stable-isotope dilution LC–MS for quantit
• Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers.
• Stable Isotope Dilution: Significance and symbolism. A.I. J.
• Internal Standard vs. External Standard Methods in Chromatographic Quantification: A Comprehensive Protocol Guide. Alfa Chemistry.
• Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – Wh
• Internal Standards - What Are They?
• Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples. MilliporeSigma.
• USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. LGC Standards.
• Is it necessary to have internal standard in Bio analytical Method Validation in HPLC?
• Stable isotope dilution: an essential tool in metrology.
• The Power of Stable Isotope Dilution Assays in Brewing. Brewing Science.
• FDA publishes Q&A on Internal Standard Responses in Chrom
• Evaluation of Internal Standard Responses During Chromatographic Bioanalysis: Questions and Answers Guidance for Industry. FDA.

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The Gold Standard in Bioanalysis: A Comparative Guide to the Validation of Prochlorperazine-d8

In the exacting world of regulated bioanalysis, the reliability of pharmacokinetic and toxicokinetic data is paramount. The choice and proper validation of an internal standard (IS) are cornerstones of a robust and defensible bioanalytical method. This guide provides an in-depth technical comparison and a comprehensive validation framework for Prochlorperazine-d8, a stable isotope-labeled (SIL) internal standard for the quantification of Prochlorperazine in biological matrices. We will delve into the regulatory expectations, the scientific rationale behind validation experiments, and a practical guide to demonstrating the suitability of Prochlorperazine-d8 for its intended purpose, contrasting its performance with that of structural analog internal standards.

The Critical Role of the Internal Standard in LC-MS/MS Bioanalysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for the quantification of drugs and their metabolites in biological fluids due to its high sensitivity and selectivity.[1][2] However, the analytical process is susceptible to variability from multiple sources, including sample preparation, chromatographic performance, and ionization efficiency in the mass spectrometer.[3] An internal standard is a compound of known concentration added to all samples—calibration standards, quality controls (QCs), and unknown study samples—at the beginning of the analytical process.[4] Its primary function is to normalize for this variability, ensuring the accuracy and precision of the final analyte concentration.[1]

The ideal internal standard co-elutes with the analyte and experiences identical effects from the biological matrix.[5] This is where stable isotope-labeled internal standards, such as Prochlorperazine-d8, offer a distinct advantage over structural analogs. By replacing some hydrogen atoms with deuterium, Prochlorperazine-d8 is chemically identical to Prochlorperazine but has a different mass, allowing it to be distinguished by the mass spectrometer.[4] This near-identical physicochemical behavior ensures that it tracks the analyte through extraction, chromatography, and ionization, providing superior compensation for matrix effects and other sources of analytical variability.[6]

Regulatory Framework: A Harmonized Approach to Validation

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established comprehensive guidelines for the validation of bioanalytical methods.[7][8] The International Council for Harmonisation (ICH) M10 guideline has further harmonized these expectations, providing a global standard for bioanalytical method validation.[1] These guidelines outline the essential parameters that must be evaluated to demonstrate that a method is reliable and reproducible for its intended use.[7][8]

The validation of an internal standard is an integral part of this process. The guidelines emphasize the importance of demonstrating the stability of the IS and ensuring that it does not interfere with the analyte and is not affected by matrix components.[9]

A Comparative Validation of Prochlorperazine-d8

This section provides a detailed guide to the validation experiments required for Prochlorperazine-d8, with a comparative perspective on why a SIL IS is superior to a structural analog (e.g., a different but structurally similar molecule).

Experimental Protocol: Validation of Prochlorperazine-d8 in Human Plasma

The following is a representative, step-by-step protocol for the validation of a bioanalytical method for Prochlorperazine using Prochlorperazine-d8 as the internal standard in human plasma.

1. Materials and Reagents:

• Prochlorperazine reference standard

• Prochlorperazine-d8 internal standard

• Control human plasma (screened for interferences)

• HPLC-grade methanol, acetonitrile, and water

• Formic acid

2. Stock and Working Solutions Preparation:

• Prepare individual stock solutions of Prochlorperazine and Prochlorperazine-d8 in methanol (e.g., 1 mg/mL).

• Prepare a series of Prochlorperazine working solutions for calibration standards and quality controls by serial dilution of the stock solution.

• Prepare a Prochlorperazine-d8 working solution at a fixed concentration (e.g., 100 ng/mL).

3. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma in a microcentrifuge tube, add 20 µL of the Prochlorperazine-d8 working solution and vortex briefly.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

4. LC-MS/MS Conditions (Illustrative):

• LC System: A suitable UHPLC system.

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 2.6 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive mode.

• MRM Transitions:

  • Prochlorperazine: m/z 374.1 → 113.1

  • Prochlorperazine-d8: m/z 382.2 → 113.1

Validation Parameters and Illustrative Data

The following tables present hypothetical but realistic data that would be expected from a successful validation of Prochlorperazine-d8, demonstrating its suitability for regulated bioanalysis.

Table 1: Linearity and Range

Concentration (ng/mL)	Mean Peak Area Ratio (Analyte/IS)	Accuracy (%)	Precision (%CV)
0.10 (LLOQ)	0.012	98.5	6.2
0.25	0.031	101.2	4.5
1.00	0.125	99.8	3.1
5.00	0.628	100.5	2.5
20.0	2.510	99.1	1.8
40.0	5.025	100.9	1.5
50.0 (ULOQ)	6.275	99.6	1.2

• Linearity: A linear relationship between concentration and response should be demonstrated with a correlation coefficient (r²) > 0.99.

• Range: The range of the assay is defined by the Lower Limit of Quantification (LLOQ) and the Upper Limit of Quantification (ULOQ).

Table 2: Intra- and Inter-Assay Precision and Accuracy

QC Level	Nominal Conc. (ng/mL)	Intra-Assay (n=6)	Inter-Assay (n=18, 3 runs)
Accuracy (%)	Precision (%CV)
LLOQ	0.10	102.3	7.8
Low QC	0.30	98.9	5.1
Mid QC	15.0	101.1	3.2
High QC	35.0	99.5	2.5

• Acceptance Criteria: For QCs, the mean accuracy should be within ±15% of the nominal value (±20% at the LLOQ), and the precision (%CV) should not exceed 15% (20% at the LLOQ).[7]

Table 3: Matrix Effect and Recovery

QC Level	Nominal Conc. (ng/mL)	Matrix Factor (Analyte)	Matrix Factor (IS)	IS-Normalized Matrix Factor	Recovery (%)
Low QC	0.30	0.95	0.96	0.99	85.2
High QC	35.0	0.97	0.98	0.99	86.1

• Matrix Effect: The matrix factor is calculated by comparing the peak response of an analyte in a post-extraction spiked sample to the response of the analyte in a neat solution. An IS-normalized matrix factor close to 1.0 indicates that the IS effectively compensates for any ion suppression or enhancement.

• Recovery: The extraction recovery should be consistent, but does not need to be 100%.

Table 4: Stability

Stability Test	Storage Conditions	Duration	Low QC (% Bias)	High QC (% Bias)
Bench-top	Room Temperature	8 hours	-2.5	-1.8
Freeze-Thaw	-80°C to RT	3 cycles	-4.1	-3.5
Long-term	-80°C	90 days	-5.6	-4.9

• Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Visualizing the Validation Workflow

The following diagrams illustrate the key workflows in the validation of Prochlorperazine-d8.

Caption: Key parameters for bioanalytical method validation.

The Advantage of Prochlorperazine-d8 Over Structural Analogs

While a structural analog internal standard can correct for some variability, it is unlikely to have the exact same chromatographic retention time and ionization efficiency as the analyte. This can lead to differential matrix effects, where the analyte and the IS are suppressed or enhanced to different extents, resulting in inaccurate quantification. [5]Prochlorperazine-d8, being chemically identical to Prochlorperazine, co-elutes and experiences the same matrix effects, providing a more accurate and precise measurement. [5]

Conclusion

The validation of Prochlorperazine-d8 as an internal standard for the bioanalysis of Prochlorperazine is a critical step in ensuring the integrity of pharmacokinetic and toxicokinetic data. By following the rigorous guidelines set forth by regulatory agencies and demonstrating acceptable performance across all validation parameters, researchers can be confident in the reliability of their results. The use of a stable isotope-labeled internal standard like Prochlorperazine-d8 is a scientifically sound approach that mitigates the risks associated with matrix effects and other sources of analytical variability, making it the gold standard in regulated bioanalysis.

References

• Yan, M., et al. (2009). Quantification of prochlorperazine maleate in human plasma by liquid chromatography-mass spectrometry: Application to a bioequivalence study. Journal of Chromatography B, 877(27), 3243-3247. Available at: [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Available at: [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. Available at: [Link]

• Tashiro, M., et al. (2012). Simultaneous determination of prochlorperazine and its metabolites in human plasma using isocratic liquid chromatography tandem mass spectrometry. Biomedical Chromatography, 26(6), 736-742. Available at: [Link]

• Li, W., et al. (2019). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 11(1), 1-4. Available at: [Link]

• ResearchGate. (2025). Quantification of prochlorperazine maleate in human plasma by liquid chromatography-mass spectrometry: Application to a bioequivalence study. Available at: [Link]

• ResearchGate. (2025). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: Necessity or not?. Available at: [Link]

• Bioanalysis Zone. (n.d.). Development and Validation of LC-MS/MS Methods for the Quantitation of Commonly Co-administered Drugs in Support of Several Clinical Studies. Available at: [Link]

• Shrisunder, N., et al. (2025). Novel RP-HPLC method development and validation for precise quantification of prochlorperazine maleate in pharmaceutical dosage. Journal of Applied Pharmaceutical Research, 13(1), 112-122. Available at: [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. Available at: [Link]

• SciSpace. (n.d.). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necess. Available at: [Link]

• EURL-FV. (n.d.). Validation Data of 127 Pesticides Using a Multiresidue Method by LC-MS/MS and GC-MS/MS in Olive Oil. Available at: [Link]

• Crimson Publishers. (2017). Stable Labeled Isotopes as Internal Standards: A Critical Review. Available at: [Link]

• Austin Publishing Group. (2014). Separation and Determination of Prochlorperazine Maleate and Pyridoxine Hydrochloride in Tablet Formulation by RP-HPLC. Available at: [Link]

• Shimadzu. (n.d.). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Available at: [Link]

• PubChem. (n.d.). Prochlorperazine D8. Available at: [Link]

• National Center for Biotechnology Information. (2023). Prochlorperazine - StatPearls. Available at: [Link]

• ScienceOpen. (2022). Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-. Available at: [Link]

• Mayo Clinic. (2026). Prochlorperazine (oral route). Available at: [Link]

• F.A. Davis. (n.d.). Prochlorperazine | Davis's Drug Guide for Rehabilitation Professionals. Available at: [Link]

• ResearchGate. (2025). Bioavailability Studies on Developed Prochlorperazine Maleate Sustained Release Tablets by HPLC. Available at: [Link]

• ResearchGate. (2025). Analysis and identification of prochlorperazine impurities and forced degradation products using a stability-indicating HPLC method. Available at: [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of Prochlorperazine-d8 (hydrochloride)

In the landscape of pharmaceutical research and development, the integrity of our work is intrinsically linked to the safety and responsibility with which we handle our materials from acquisition to disposal. Prochlorperazine-d8 (hydrochloride), an isotopic variant of the dopamine D2 receptor antagonist Prochlorperazine, serves as a critical internal standard for its quantification in various analytical methodologies.[1][2] While its deuteration enhances mass spectrometry analysis, it does not fundamentally alter the core chemical properties that dictate its safe disposal.[3]

This guide provides a comprehensive, step-by-step framework for the proper disposal of Prochlorperazine-d8 (hydrochloride) in a laboratory setting. Our objective is to empower researchers with the knowledge to manage this chemical waste stream in a manner that ensures personal safety, environmental protection, and regulatory compliance.

Part 1: Waste Characterization and Hazard Assessment

Before any disposal action is taken, a thorough characterization of the waste is paramount. This initial step dictates the entire disposal pathway.

Chemical Identity:

• Chemical Name: 2-chloro-10-[3-(4-methyl-1-piperazinyl-d8)propyl]-10H-phenothiazine, dihydrochloride[1][4]

• Molecular Formula: C₂₀H₁₆D₈ClN₃S • 2HCl[1]

• Appearance: A solid[1]

Hazard Profile: While one Safety Data Sheet (SDS) for Prochlorperazine-d8 (hydrochloride) states that the substance is not classified as hazardous according to the Globally Harmonized System (GHS), it is crucial to consider the data for the parent compound, Prochlorperazine.[4] The SDS for Prochlorperazine maleate, a salt of the active compound, indicates several hazards:

• Harmful if swallowed.

• Causes serious eye damage.

• May cause damage to organs (specifically the heart and nervous system) through prolonged or repeated exposure.

Given this information, it is prudent to handle Prochlorperazine-d8 (hydrochloride) with the assumption that it may pose similar health risks. It is designated for research use only and not for human or veterinary diagnostic or therapeutic use.[4]

Regulatory Considerations:

• Resource Conservation and Recovery Act (RCRA): In the United States, the Environmental Protection Agency (EPA) regulates the disposal of hazardous waste under RCRA. A pharmaceutical can be classified as "RCRA hazardous" if it is specifically listed or exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[5][6] Prochlorperazine is not explicitly a P- or U-listed hazardous waste.[6] However, any pharmaceutical waste must be evaluated to determine if it meets the criteria for characteristic hazardous waste.[7]

• Drug Enforcement Administration (DEA): Prochlorperazine is not classified as a controlled substance and does not have a DEA schedule.[8][9] Therefore, DEA-specific disposal regulations for controlled substances do not apply.[10][11]

Part 2: Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of Prochlorperazine-d8 (hydrochloride). This process should be integrated into your laboratory's standard operating procedures for chemical waste management.

Step 1: Segregation and Collection

Proper segregation is the cornerstone of safe and compliant laboratory waste disposal.[10][12]

• Designate a Waste Container: Use a dedicated, properly labeled hazardous waste container for the collection of solid Prochlorperazine-d8 (hydrochloride) waste.

  • The container must be made of a material compatible with the chemical and be in good condition, with a secure, leak-proof lid.[13] The original product container is often a suitable choice.[13]

  • Label the container clearly with "Hazardous Waste" and the full chemical name: "Prochlorperazine-d8 (hydrochloride)".

• Avoid Mixing Waste Streams: Do not mix Prochlorperazine-d8 (hydrochloride) waste with other waste types, such as non-hazardous waste, sharps, or liquid waste, unless specifically instructed to do so by your institution's Environmental Health and Safety (EHS) department.[7] Commingling different waste streams can create dangerous chemical reactions and complicate the disposal process.[7]

Step 2: Handling and Personal Protective Equipment (PPE)

Always handle Prochlorperazine-d8 (hydrochloride) in a well-ventilated area, such as a fume hood, to avoid the formation and inhalation of dust.[12][14] The following PPE is mandatory:

• Eye Protection: Wear tightly fitting safety goggles or a face shield.

• Hand Protection: Use chemically compatible gloves. Always inspect gloves before use and wash hands thoroughly after handling.[14]

• Body Protection: A lab coat or other protective clothing is required to prevent skin contact.[14]

Step 3: Managing Empty Containers

Empty containers that once held Prochlorperazine-d8 (hydrochloride) must also be managed appropriately.

• Triple Rinsing: An empty container that held this chemical should be triple-rinsed with a suitable solvent (e.g., DMSO, in which it is soluble).[1][3][13]

• Collect Rinsate: The solvent rinsate must be collected and disposed of as hazardous waste in a designated liquid waste container.[3][13] Do not discharge the rinsate to the sewer system.[14]

• Container Disposal: After triple rinsing, deface or remove the original label from the container. The container can then typically be disposed of as regular laboratory glass or solid waste.[3][13]

Step 4: Spill Management

In the event of a spill, immediate and proper cleanup is essential.

• Evacuate and Secure: Evacuate unnecessary personnel from the area and ensure adequate ventilation. Remove all sources of ignition.[14]

• Containment: Prevent further spillage and stop the material from entering drains or waterways.[14]

• Cleanup:

  • Wear the appropriate PPE as described in Step 2.

  • For a solid spill, carefully sweep or vacuum the material and place it into the designated hazardous waste container.[14] Avoid generating dust during cleanup.

  • Clean the spill site with a suitable solvent and collect the cleaning materials for disposal as hazardous waste.

Step 5: Final Disposal Pathway

The ultimate disposal of the collected waste must be conducted through your institution's approved waste management program.

• Contact EHS: Arrange for the collection of the hazardous waste container through your institution's Environmental Health and Safety (EHS) or equivalent department.[3][13] Laboratory personnel should not transport hazardous waste themselves.[13]

• Incineration: The preferred and most environmentally sound disposal method for pharmaceutical waste is high-temperature incineration at a licensed chemical destruction facility.[7][14] This method effectively destroys the active pharmaceutical ingredient, preventing its release into the environment.[7]

• Prohibited Actions:

  • Do NOT dispose of Prochlorperazine-d8 (hydrochloride) down the drain. [14] This is strictly prohibited for most pharmaceutical waste and can have detrimental effects on aquatic ecosystems.[15]

  • Do NOT dispose of this chemical in regular trash.

Part 3: Visualization of the Disposal Workflow

To provide a clear, at-a-glance decision-making tool, the following flowchart illustrates the proper disposal pathway for Prochlorperazine-d8 (hydrochloride).

Caption: Disposal decision flowchart for Prochlorperazine-d8 (hydrochloride).

Conclusion: A Commitment to Safety and Excellence

The responsible disposal of chemical reagents like Prochlorperazine-d8 (hydrochloride) is a non-negotiable aspect of rigorous scientific research. By adhering to the principles of waste characterization, proper segregation, safe handling, and regulatory compliance, we not only protect ourselves and our environment but also uphold the integrity of our scientific endeavors. Always consult your institution's specific guidelines and your material's Safety Data Sheet as the ultimate authorities on safe handling and disposal.

References

• Navigating the Isotopic Landscape: A Technical Guide to the Safe Handling of Deuterated Compounds. Benchchem.
• RCRA Pharmaceutical Waste Management Guide. Florida Department of Environmental Protection.
• Prochlorperazine - Safety Data Sheet. ChemicalBook.
• Safety Data Sheet - Prochlorperazine-d8 (hydrochloride). Cayman Chemical.
• EPA Overhauls Rules for Pharmaceutical Wastes That Qualify as RCRA Hazardous Wastes. Beveridge & Diamond PC.
• Prochlorperazine-d8 (hydrochloride) (CAS Number: 2930627-64-6). Cayman Chemical.
• Update on pharmaceutical waste disposal regulations. Ovid.
• RCRA Pharmaceutical Hazardous Wastes. West Virginia Department of Environmental Protection.
• Disposing Pharmaceutical Waste: A Guide for Healthcare Facilities. ASMAI.
• Prochlorperazine-D8 (2HCl Salt). Veeprho.
• SAFETY DATA SHEET - Prochlorperazine Maleate. CymitQuimica.
• Good Laboratory Practices: Waste Disposal. SCION Instruments.
• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
• The Controlled Substances Act. DEA.gov.
• Label: PROCHLORPERAZINE MALEATE tablet, film coated. DailyMed - NIH.
• Drug Scheduling. DEA.gov.

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• 8. DailyMed - PROCHLORPERAZINE MALEATE tablet, film coated [dailymed.nlm.nih.gov]
• 9. dea.gov [dea.gov]
• 10. Disposing Pharmaceutical Waste: A Guide for Healthcare Facilities | ASMAI [asiwaste.com]
• 11. dea.gov [dea.gov]
• 12. Good Laboratory Practices: Waste Disposal [scioninstruments.com]
• 13. vumc.org [vumc.org]
• 14. chemicalbook.com [chemicalbook.com]
• 15. bdlaw.com [bdlaw.com]